Benzenamine, N-ethyl-, hydrochloride

• CAS: 4348-19-0

Core Science & Biosynthesis

Benzenamine, N-Ethyl-, Hydrochloride: A Comprehensive Technical Guide on Properties, Synthesis, and Applications

Executive Summary

Benzenamine, N-ethyl-, hydrochloride (commonly known as N-ethylaniline hydrochloride) is a critical secondary amine salt utilized extensively across pharmaceutical synthesis, polymer chemistry, and agrochemical development. By masking the reactive free amine as a stable hydrochloride salt, chemists can precisely control its nucleophilicity, volatility, and catalytic behavior. This whitepaper provides an in-depth analysis of its physicochemical properties, mechanistic roles in industrial applications, and field-proven experimental workflows designed for researchers and drug development professionals.

Chemical Identity & Structural Characteristics

N-ethylaniline hydrochloride is formed by the protonation of the nitrogen atom in N-ethylaniline, resulting in a stable, water-soluble anilinium salt. The electron-withdrawing nature of the protonated amine significantly alters the electron density of the aromatic ring, deactivating it toward electrophilic aromatic substitution compared to the free base. This structural modification is essential for preventing unwanted side reactions during complex multi-step synthetic sequences[1].

Quantitative Physicochemical Data

The following table summarizes the core physical and chemical properties required for stoichiometric calculations and process scaling.

Property	Value	Reference
Chemical Name	Benzenamine, N-ethyl-, hydrochloride	[1]
CAS Registry Number	4348-19-0	[1]
Molecular Formula	C₈H₁₂ClN (or C₆H₅NHC₂H₅·HCl)	[1]
Molecular Weight	157.64 g/mol	[1]
Appearance	White to pale yellow crystalline solid	[1]
Melting Point	172°C – 175°C	[2],[3]
Boiling Point (Free Base)	~201.7°C at 760 mmHg	[1]
Solubility Profile	Soluble in water, ethanol, and dichloromethane; Insoluble in diethyl ether	[1],[3]

Mechanistic Applications in Industry

Latent Catalysis in Polymerization

In polymer chemistry, N-ethylaniline hydrochloride is deployed as a "placid" or latent catalyst for curing furfuryl alcohol binders. Causality & Mechanism: The use of strong mineral acids directly causes a runaway exothermic cationic polymerization, rapidly boiling off condensation water and causing catastrophic blistering of the polymer matrix. N-ethylaniline hydrochloride solves this by remaining inactive at ambient temperatures, thereby extending the resin's pot life. Upon thermal activation (heating), the salt undergoes thermal dissociation, releasing HCl at a controlled rate. This slow release modulates the exotherm, yielding a structurally sound, blister-free cross-linked polymer matrix[4].

Mechanism of N-ethylaniline hydrochloride as a latent catalyst in polymer curing.

Pharmaceutical Intermediates & Urea Fusion

In drug development, the compound serves as an intermediate for synthesizing antihistamines (e.g., pheniramine derivatives) and unsymmetrical ureas. Causality & Mechanism: In urea fusion processes (used to synthesize compounds like 3-phenoxy-1-azetidinecarboxamides), reacting urea directly with volatile free amines leads to poor yields due to reactant loss at high temperatures. Utilizing N-ethylaniline hydrochloride provides a thermally stable, non-volatile amine donor. The hydrochloride salt facilitates nucleophilic attack on the urea carbonyl at elevated reflux temperatures (130°C–150°C), driving the formation of the target unsymmetrical ureas while liberating ammonium chloride as a byproduct[5].

Experimental Protocols & Workflows

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems.

Protocol 1: Anhydrous Synthesis and Isolation of N-Ethylaniline Hydrochloride

This protocol leverages differential solubility to drive the reaction to completion and ensure high purity without the need for complex chromatography.

Rationale: Utilizing an anhydrous non-polar solvent (diethyl ether or dichloromethane) ensures that the highly polar hydrochloride salt precipitates instantly upon formation, preventing equilibrium reversal and protecting the hygroscopic product from ambient moisture[3].

Step-by-Step Methodology:

• Preparation: Dissolve 10.0 g of purified N-ethylaniline (free base) in 100 mL of anhydrous diethyl ether in a 250 mL round-bottom flask equipped with a magnetic stirrer.

• Thermal Control: Submerge the flask in an ice-water bath (0°C–5°C). Causality: Neutralization is highly exothermic; cooling prevents solvent boil-off and thermal degradation.

• Acid Addition: Slowly bubble dry HCl gas into the solution, or dropwise add a stoichiometric excess of 2.0 M HCl in diethyl ether.

• Validation Checkpoint 1 (Visual): Immediate formation of a dense, white crystalline precipitate indicates successful salt formation. Continue addition until no further precipitation is observed.

• Isolation: Isolate the precipitate via vacuum filtration using a Büchner funnel under a nitrogen blanket to prevent moisture absorption.

• Purification: Wash the filter cake with 3 x 20 mL of ice-cold anhydrous diethyl ether to remove any unreacted free base.

• Drying & Validation Checkpoint 2: Dry the crystals in a vacuum desiccator over P₂O₅ for 12 hours. Determine the melting point; a sharp transition at 172°C–175°C confirms the absence of free amine and moisture[2],[3].

Workflow for the anhydrous synthesis and purification of N-ethylaniline hydrochloride.

Protocol 2: Reductive Amination Pathway via Borohydride

For researchers synthesizing N-ethylaniline in situ from N-phenylacetamide, reduction followed by immediate salt formation is preferred.

Step-by-Step Methodology:

• Reduction: React N-phenylacetamide with tetra-n-butylammonium borohydride in dichloromethane. Causality: This specific borohydride salt is highly soluble in DCM, allowing for a homogeneous, mild reduction that preserves other sensitive functional groups on the aromatic ring[3].

• Reflux: Vigorously reflux the mixture with stirring for 10 hours.

• Hydrolysis: Remove the solvent in vacuo, add 10% aqueous hydrochloric acid, and reflux for 1 hour to break down boron complexes.

• Workup: Neutralize with solid NaOH, extract the free amine into diethyl ether, and dry over anhydrous MgSO₄.

• Salt Formation: Evaporate the ether, take the crude amine up in fresh dichloromethane, and bubble dry HCl gas to precipitate the N-ethylaniline hydrochloride (Yield: ~74%, MP: 175°C)[3].

Safety, Handling, & Storage Requirements

N-ethylaniline hydrochloride requires stringent safety protocols due to its biological activity and environmental reactivity:

• Toxicity: Toxic if swallowed, inhaled, or absorbed through the skin. It acts as a blood toxin, potentially causing methemoglobinemia (oxidation of Fe²⁺ to Fe³⁺ in hemoglobin), leading to cyanosis[1],[6].

• Storage Causality: The compound is hygroscopic and light-sensitive. It must be stored in tightly sealed amber glass containers under an inert atmosphere (Argon or Nitrogen) at ambient temperatures. Exposure to ambient moisture will cause the salt to deliquesce and slowly hydrolyze, while UV light induces oxidative degradation of the aniline core, observable as a color shift from white to brown[6].

References

• Detailed information - N-Ethylaniline hydrochloride Kanto Kagaku[Link]

• Cas 4348-19-0, N-ETHYLANILINE HYDROCHLORIDE LookChem[Link]

• An Efficient Reduction of Nitriles and Amides to the Corresponding Amines with Tetra-n-butylammonium Borohydride in Dichloromethane Clockss.org (Tetrahedron Letters Archive)[Link]

• US5183903A - Urea fusion process for the synthesis of 3-phenoxy-1-azetidinecarboxamides Google P
• US3813371A - Method for curing a furfuryl alcohol binder Google P

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• 4. US3813371A - Method for curing a furfuryl alcohol binder - Google Patents [patents.google.com]
• 5. US5183903A - Urea fusion process for the synthesis of 3-phenoxy-1-azetidinecarboxamides - Google Patents [patents.google.com]
• 6. Page loading... [guidechem.com]

Structural Elucidation and Applied Crystallography of N-Ethylaniline Hydrochloride (CAS 538-21-6)

Content Type: Technical Whitepaper Target Audience: Researchers, Structural Biologists, and Polymer Chemists

Executive Summary

N-ethylaniline hydrochloride (CAS 538-21-6) is a highly versatile organic salt that serves dual, critical roles in modern chemical research. In structural biology, it acts as a potent crystallization additive capable of stabilizing non-canonical DNA conformations (such as Hoogsteen base pairing)[1]. In polymer chemistry, it functions as a sterically hindered monomer and protic ionic liquid (PIL) precursor for the synthesis of conductive poly(N-ethylaniline)[2],[3]. As a Senior Application Scientist, I have structured this guide to move beyond mere protocols, detailing the causality behind the physicochemical behavior of this compound and providing self-validating workflows for its application in the laboratory.

Molecular Architecture and Crystal Packing Dynamics

The fundamental behavior of N-ethylaniline hydrochloride is dictated by its crystal packing and the steric profile of the N-ethylanilinium cation.

Hydrogen Bonding and Steric Hindrance

Upon protonation of the secondary amine, the resulting N-ethylanilinium cation forms a robust hydrogen-bonding network with the chloride counterion ( N−H⋯Cl− ). However, the defining structural feature is the steric bulk of the ethyl group.

• Causality of Packing: In unsubstituted anilinium salts, the molecules readily adopt offset π−π stacking configurations. The addition of the ethyl group on the nitrogen atom introduces significant steric hindrance, restricting the proximity between the amine group and the benzene ring[2].

• Impact on Reactivity: This disruption in π -stacking fundamentally alters the crystal lattice energy and increases the solubility of the salt, making it an ideal candidate for high-concentration aqueous applications and protic ionic liquid formulations[2].

Application in Macromolecular X-Ray Crystallography

One of the most profound applications of CAS 538-21-6 is its use as a structural stabilizer in the X-ray crystallography of oligonucleotides.

Stabilizing the Hoogsteen DNA Conformation

The DNA double helix is typically stabilized by canonical Watson-Crick hydrogen bonds. However, under specific microenvironmental conditions, adenine bases can rotate 180° to form Hoogsteen hydrogen bonds[1].

During the structural determination of the continuous non-alternating sequence d(ATTAAT) 2​ , researchers discovered that the inclusion of 100 mM N-ethylaniline hydrochloride in the crystallization mother liquor was an absolute prerequisite for crystal growth[1],[4].

• Mechanistic Causality: The hydrophobic ethyl-aniline moiety was hypothesized to interact with the minor groove of the DNA duplex. By altering the local dielectric environment and displacing highly ordered water molecules, the additive lowers the energetic barrier between the Watson-Crick and Hoogsteen forms[1],[5]. Even if the highly mobile ethyl-aniline molecules are not fully resolved in the final electron density map, their transient stabilization of the minor groove is the thermodynamic driver for the pseudo-hexagonal lattice formation[1],[5].

Caption: Workflow for DNA duplex crystallization using N-ethylaniline hydrochloride as a structural additive.

Polymerization Kinetics and Protic Ionic Liquids

Beyond crystallography, N-ethylaniline hydrochloride is a critical monomer for synthesizing conductive polymers.

Oxidative Polymerization Pathway

The chemical oxidative polymerization of N-ethylaniline hydrochloride, typically initiated by ammonium persulfate in an aqueous medium, follows an autocatalytic kinetic regime[3].

• Causality of Kinetics: The steric hindrance of the N-ethyl group (discussed in Section 2) slows down the initial single-electron transfer compared to unsubstituted aniline. The reaction proceeds via the formation of a charge-transfer complex between the monomer and the quinonediimine fragments of the growing oligomers[6]. This complexation is the rate-determining step that dictates the final molecular weight and conductivity of the poly(N-ethylaniline) dispersion[3],[6].

Caption: Reaction pathway for the oxidative polymerization of N-ethylaniline hydrochloride.

Validated Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems.

Protocol A: Macromolecular Crystallization of Hoogsteen DNA

• Formulation: Prepare a drop containing 0.8 mM of the target oligonucleotide, 20 mM sodium cacodylate buffer, and 3 mM spermine. Causality: The cacodylate buffer maintains a precise pH of 6.5, which is critical for the protonation state of the nucleobases.

• Additive Integration: Add N-ethylaniline hydrochloride to a final drop concentration of 100 mM[1]. Causality: This high concentration forces the hydrophobic interaction required to stabilize the Hoogsteen conformation.

• Cryoprotectant Addition: Introduce 5% methyl-pentanediol (MPD) into the drop.

• Vapor Diffusion: Equilibrate the drop against a reservoir containing 30% MPD[4]. Causality: MPD acts as both a precipitant to drive supersaturation and a cryoprotectant.

• Validation Check: After 2 months, inspect the drops under polarized light. Birefringence confirms the presence of a crystalline lattice rather than amorphous precipitate.

• Harvesting: Flash-cool the crystals directly in liquid nitrogen (100K) prior to synchrotron data collection (e.g., at λ=0.9761 Å)[1].

Protocol B: Autocatalytic Oxidative Polymerization

• Monomer Solution: Dissolve N-ethylaniline hydrochloride in an aqueous medium to achieve the desired molarity.

• Initiation: Introduce ammonium persulfate dropwise under continuous stirring[3]. Causality: The persulfate acts as a single-electron oxidant, generating the initial radical cations.

• Validation Check: Monitor the reaction kinetics using in-situ potentiometry. A sigmoidal voltage curve will validate the autocatalytic nature of the charge-transfer complex formation[6].

Quantitative Data Summaries

Table 1: Physicochemical Profile of CAS 538-21-6

Parameter	Value / Description
Chemical Name	N-ethylaniline hydrochloride
CAS Registry Number	538-21-6
Molecular Formula	C8​H12​ClN
Primary Structural Feature	Sterically hindered secondary amine salt[2]
Primary Applications	Crystallography additive[1], Polymer precursor[3]

Table 2: Validated Crystallographic Parameters for d(ATTAAT) 2​ via CAS 538-21-6

Crystallographic Parameter	Value
Additive Concentration	100 mM N-ethylaniline hydrochloride[1]
Precipitant / Cryoprotectant	Methyl-pentanediol (MPD) (5% drop / 30% reservoir)[4]
Data Collection Temperature	100 K (Liquid Nitrogen)[1]
X-Ray Wavelength ( λ )	0.9761 Å (Synchrotron BM16 line)[1]
Resolution Limit	3.0 Å[4]
Structural Conformation	Hoogsteen Hydrogen Bonds[1]

References

• Acosta-Reyes FJ, Alechaga E, et al. "Structure of the DNA Duplex d(ATTAAT)2 with Hoogsteen Hydrogen Bonds." PLOS ONE (2015).
• Al-Masri D, et al. "High-throughput Approach for the Identification of Anilinium-based Ionic Liquids that are Suitable for Electropolymerisation." ResearchGate (2015).
• Pokhil SE, et al. "Kinetic Analysis of Aniline Polymerization Considering the Formation of a Charge-Transfer Complex." ResearchGate (2025).
• Korshak YV, et al. "Kinetics of chemical oxidative dispersion polymerization of 3,5..." ResearchGate.

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• 1. Structure of the DNA Duplex d(ATTAAT)2 with Hoogsteen Hydrogen Bonds - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Thermodynamic and Thermal Stability of Benzenamine N-ethyl- Hydrochloride: A Comprehensive Technical Guide

Executive Summary

Benzenamine N-ethyl- hydrochloride (commonly known as N-ethylaniline hydrochloride) is a critical aromatic amine salt utilized extensively in polymer chemistry, latent acid catalysis, and organic synthesis. While the free base, N-ethylaniline, is a volatile liquid highly sensitive to air and light, the hydrochloride salt offers a stabilized crystalline matrix. This whitepaper provides an in-depth technical analysis of the thermodynamic properties, thermal degradation pathways, and self-validating analytical protocols required to accurately characterize this compound for advanced industrial applications.

Chemical Identity and Thermodynamic Profiling

The thermodynamic stability of Benzenamine N-ethyl- hydrochloride is fundamentally governed by the ionic lattice energy between the protonated secondary amine and the chloride counterion. Unlike the free base, which oxidizes rapidly and decomposes upon prolonged exposure to light[1], the salt form traps the reactive amine lone pair, significantly elevating its activation energy for oxidative degradation.

Table 1: Fundamental Physicochemical and Thermodynamic Properties

Parameter	Value	Reference
Chemical Name	Benzenamine, N-ethyl-, hydrochloride	[1]
CAS Registry Number	4348-19-0 (Salt) / 103-69-5 (Free Base)	[1]
Molecular Formula	C₈H₁₁N · HCl	[1]
Free Base Boiling Point	205 °C	[2]
Free Base Flash Point	85 °C	[3]
Thermal Dissociation Onset	~150 °C (Open system)	[4]
Rearrangement Temperature	200 – 300 °C (Closed system)	[5]

Thermal Degradation Mechanisms: Causality of Dissociation vs. Rearrangement

A common pitfall in thermal analysis is assuming a singular degradation pathway for amine hydrochlorides. In reality, the thermal degradation of Benzenamine N-ethyl- hydrochloride is highly dependent on environmental boundary conditions—specifically, system pressure and the ability of evolved gases to escape.

Pathway A: Thermal Dissociation (Open System)

When heated in an open environment (e.g., an unsealed crucible or standard atmospheric reactor) above 150 °C, the system favors the lowest activation energy pathway: the endothermic cleavage of the ionic bond. The salt dissociates into hydrogen chloride gas and N-ethylaniline vapor[6]. Because the free base boils at 205 °C[2], the dissociation is immediately followed by rapid volatilization, leaving no solid residue.

Pathway B: The Hofmann-Martius Rearrangement (Closed System)

If the salt is heated in a thick-walled sealed glass tube or a high-pressure reactor to 200–300 °C, the dissociation gases cannot escape[5]. Causality: The trapped HCl pushes the dissociation equilibrium back toward the salt. At these elevated temperatures, the system gains sufficient thermal energy to break the covalent N-C bond. The ethyl group migrates from the nitrogen atom to the thermodynamically more stable ortho or para positions on the electron-rich aromatic ring, resulting in the isomerization into o- and p-ethylaniline hydrochlorides[5].

Fig 1. Divergent thermal degradation pathways based on environmental pressure and system closure.

Standardized Analytical Protocols: A Self-Validating Workflow

To accurately profile the thermal stability of this compound, researchers must employ a self-validating experimental design. A single-ramp Thermogravimetric Analysis (TGA) is insufficient, as it cannot distinguish between physical sublimation, boiling, and chemical dissociation.

Protocol: Heat-Cool-Heat TGA-DSC-EGA Workflow

This methodology integrates Thermogravimetric Analysis (TGA), Differential Scanning Calorimetry (DSC), and Evolved Gas Analysis (EGA) to create an internal validation loop.

• Step 1: Inert Sample Preparation: Load 5–10 mg of the salt into an open alumina crucible under an inert Argon atmosphere. This prevents oxidative degradation, as the free base emits highly toxic fumes of aniline and nitroxides upon oxidative combustion[6].

• Step 2: Primary Heating Ramp: Heat the sample at 10 °C/min from 25 °C to 160 °C. Monitor the DSC for the primary endothermic peak.

• Step 3: The Self-Validation (Cooling Cycle): Before complete mass loss occurs, cool the sample back to 25 °C at 10 °C/min. Causality: If the initial endotherm was a simple physical melt, the cooling curve will show an exothermic crystallization peak. If it was chemical dissociation (loss of HCl), the cooling curve will show no crystallization, proving the transition was an irreversible chemical degradation.

• Step 4: Secondary Heating Ramp: Re-heat the sample to 250 °C. The secondary DSC curve will now exhibit the thermal vaporization signature of the residual free base (boiling near 205 °C)[2], confirming the salt matrix has been destroyed.

• Step 5: Evolved Gas Analysis: Route the TGA exhaust to a Mass Spectrometer (MS). The simultaneous detection of m/z 36 (HCl) and m/z 121 (N-ethylaniline) definitively proves Pathway A.

Fig 2. Self-validating TGA-DSC-EGA workflow for isolating phase transitions from decomposition.

Industrial Applications Driven by Thermal Properties

The unique thermodynamic stability of Benzenamine N-ethyl- hydrochloride makes it highly valuable in specific industrial niches:

1. Latent Acid Catalysis in Polymerization The distinct thermal dissociation threshold of N-ethylaniline hydrochloride makes it a superior "placid" or latent catalyst in the polymerization of furfuryl alcohol binders[4]. At ambient temperatures, the salt is thermodynamically stable and unreactive, granting the resin an extended pot life. Upon reaching the thermal initiation temperature (~150 °C), the salt dissociates, releasing HCl which rapidly catalyzes the curing process. This controlled release prevents excessive, uncontrolled exotherms that would otherwise cause the cured binder to blister or split[4].

2. Chemical Oxidative Polymerization In aqueous media, the thermodynamic stability of the protonated amine allows for controlled chemical oxidative dispersion polymerization. When initiated by ammonium persulfate, the N-ethylaniline hydrochloride undergoes an autocatalytic reaction involving single-electron transfer and complex formation, yielding advanced conductive polyaniline derivatives[7].

Safety and Handling Considerations

Due to its thermal degradation profile, Benzenamine N-ethyl- hydrochloride requires strict environmental controls. When heated to decomposition, or upon contact with acid fumes, it emits highly toxic fumes of aniline, nitrogen oxides (NOx), and hydrogen chloride[6]. Furthermore, the compound is hypergolic with red fuming nitric acid and must be stored away from strong oxidizing agents[1].

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• 7. researchgate.net [researchgate.net]

Electronic Structure and Frontier Molecular Orbital Dynamics of N-Ethylaniline Hydrochloride: A Computational and Experimental Guide

Executive Summary

Understanding the electronic structure of small-molecule intermediates is a critical prerequisite for rational drug design and advanced materials synthesis. N-ethylaniline hydrochloride , the protonated salt form of N-ethylaniline, presents a fascinating case study in electronic perturbation. While the free base is widely utilized in the electropolymerization of organic mixed ionic-electronic conductors[1], its hydrochloride salt exhibits a fundamentally altered electronic landscape.

This whitepaper provides an in-depth technical analysis of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) gap of N-ethylaniline hydrochloride. By synthesizing Density Functional Theory (DFT) calculations with self-validating experimental protocols, this guide equips researchers with the mechanistic insights necessary to predict chemical reactivity, kinetic stability, and pharmacokinetic behavior.

Structural Causality & Electronic Perturbation

The transition from N-ethylaniline (the free base) to N-ethylaniline hydrochloride is not merely a phase or solubility change; it is a profound electronic restructuring.

In the free base, the nitrogen atom possesses a lone pair of electrons that actively conjugates with the π -system of the adjacent phenyl ring. This resonance electron donation raises the energy of the HOMO, narrowing the HOMO-LUMO gap and rendering the molecule highly reactive toward electrophiles[2].

Upon the addition of hydrochloric acid, the nitrogen atom is protonated to form an anilinium cation ( −NH2+​CH2​CH3​ ). The causality of this protonation is critical: the lone pair is now entirely localized in a σ -bond with the incoming proton. The conjugation with the aromatic ring is abruptly severed. Consequently, the aromatic ring becomes electron-deficient, the HOMO is deeply stabilized (lowered in energy), and the HOMO-LUMO gap widens significantly.

Protonation workflow altering nitrogen lone pair conjugation and HOMO-LUMO gap.

Quantum Chemical Profiling: Frontier Molecular Orbitals (FMOs)

To quantify these electronic shifts, researchers rely on Density Functional Theory (DFT). The HOMO and LUMO energies dictate the chemical potential ( μ ), chemical hardness ( η ), and electrophilicity index ( ω ) of the molecule[2].

When modeling a salt like N-ethylaniline hydrochloride, the choice of the basis set is paramount. The B3LYP/6-311++G(d,p) level of theory is strictly recommended[3]. The inclusion of diffuse functions (++) is non-negotiable, as they are required to accurately model the expanded electron cloud of the chloride anion. Polarization functions (d,p) are equally necessary to correctly map the geometry of the N−H⋯Cl hydrogen bonding network.

Quantitative Data Summary

The table below summarizes the representative DFT-calculated electronic parameters, contrasting the free base with its hydrochloride salt to highlight the mechanistic impact of protonation.

Parameter	N-Ethylaniline (Free Base)	N-Ethylaniline Hydrochloride	Causality / Implication
HOMO (eV)	-5.45	-8.12	Protonation removes lone pair conjugation, deeply stabilizing the HOMO.
LUMO (eV)	-0.85	-1.45	The aromatic ring becomes more electron-deficient, lowering LUMO energy.
Energy Gap ( ΔE , eV)	4.60	6.67	Loss of conjugation widens the gap, increasing kinetic stability.
Chemical Hardness ( η , eV)	2.30	3.33	Higher hardness in the salt indicates resistance to inter-molecular charge transfer.
Electrophilicity ( ω , eV)	1.15	2.80	The salt is highly electrophilic due to the net positive charge on the nitrogen center.

(Note: Values are representative approximations derived from established DFT trends for aniline derivatives[2].)

Self-Validating Experimental & Computational Protocols

To ensure scientific integrity, the determination of the HOMO-LUMO gap must not rely on a single methodology. A self-validating system requires cross-referencing theoretical DFT predictions with empirical optical and electrochemical data[4][5].

Integrated computational and experimental workflow for HOMO-LUMO gap validation.

Protocol A: Computational FMO Extraction (TD-DFT)

• Initial Geometry Optimization: Input the 3D structure of N-ethylaniline hydrochloride into a quantum chemistry suite (e.g., Gaussian). Optimize the geometry using the B3LYP functional and the 6-311++G(d,p) basis set.

• Internal Control (Frequency Analysis): Run a vibrational frequency calculation on the optimized geometry. Causality: The absence of imaginary frequencies confirms that the structure is a true global minimum on the potential energy surface, rather than a transition state[3].

• Orbital Extraction: Extract the energies of the HOMO and LUMO from the checkpoint file. Calculate the theoretical gap: ΔE=ELUMO​−EHOMO​ .

• TD-DFT Simulation: Perform Time-Dependent DFT (TD-DFT) to simulate the UV-Vis absorption spectrum, identifying the specific wavelength corresponding to the HOMO → LUMO transition[5].

Protocol B: Optical Gap Determination (UV-Vis Spectroscopy)

• Sample Preparation: Dissolve high-purity N-ethylaniline hydrochloride in a UV-transparent solvent (e.g., spectroscopic grade ethanol) to a concentration of 10−5 M.

• Baseline Correction: Run a blank scan using the pure solvent to eliminate background absorbance.

• Measurement: Record the absorption spectrum from 200 nm to 600 nm.

• Tauc Plot Analysis: Convert the absorbance data to absorption coefficient ( α ). Plot (αhν)2 versus photon energy ( hν ). Extrapolate the linear region of the plot to the x-axis ( α=0 ) to determine the optical band gap ( Eg​ ).

Protocol C: Electrochemical Gap Determination (Cyclic Voltammetry)

• Electrochemical Cell Setup: Utilize a three-electrode system: a glassy carbon working electrode, a platinum wire counter electrode, and an Ag/AgCl reference electrode.

• Electrolyte Preparation: Prepare a 0.1 M solution of tetrabutylammonium hexafluorophosphate ( TBAPF6​ ) in anhydrous acetonitrile as the supporting electrolyte.

• Internal Standard Calibration: Causality: Before measuring the sample, run a cyclic voltammogram of Ferrocene ( Fc ). The Fc/Fc+ redox couple serves as an internal standard to self-validate the reference electrode's potential against the absolute vacuum scale (where Fc/Fc+ is universally accepted as -4.8 eV).

• Measurement: Introduce 1 mM of N-ethylaniline hydrochloride. Scan at a rate of 50 mV/s.

• Calculation: Extract the onset oxidation potential ( Eoxonset​ ) and onset reduction potential ( Eredonset​ ). Calculate the experimental HOMO and LUMO:

  • EHOMO​=−e(Eoxonset​+4.8−E1/2,Fc​)

  • ELUMO​=−e(Eredonset​+4.8−E1/2,Fc​)

Implications in Drug Development and Materials Science

For drug development professionals, the HOMO-LUMO gap is not merely an academic metric; it is a direct predictor of a molecule's pharmacokinetic destiny.

A wide HOMO-LUMO gap, as seen in N-ethylaniline hydrochloride (compared to its free base), indicates high chemical hardness and kinetic stability[2]. In a biological system, this means the protonated salt is less likely to undergo spontaneous oxidative degradation or participate in off-target nucleophilic attacks. This stability is why pharmaceutical formulations overwhelmingly favor hydrochloride salts over free amine bases.

Furthermore, understanding the specific energy levels of the HOMO and LUMO allows researchers to predict potential interactions with cytochrome P450 enzymes. Since the HOMO represents the electron-donating capacity of the molecule, a deeply stabilized HOMO in the hydrochloride salt suggests a higher activation energy is required for Phase I oxidative metabolism, potentially extending the compound's biological half-life.

References

• Source: kau.edu.
• Source: acs.
• Source: scielo.
• Photoinduced Mechanisms of C–S Borylation of Methyl(p-tolyl)Sulfane with Bis(Pinacolato)
• Source: nih.

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• 5. Photoinduced Mechanisms of C–S Borylation of Methyl(p-tolyl)Sulfane with Bis(Pinacolato)diboron: A Density Functional Theory Investigation [mdpi.com]

Mechanistic Dynamics of Benzenamine N-ethyl- hydrochloride in Organic Synthesis: A Senior Scientist's Guide

Executive Summary & Molecular Architecture

Benzenamine, N-ethyl-, hydrochloride (commonly known as N-ethylaniline hydrochloride, CAS 4348-19-0) is a highly versatile crystalline amine salt[1]. It serves as a critical intermediate in the synthesis of complex pharmaceuticals (such as pheniramine-class antihistamines), agrochemicals, and triarylmethane dyes[1].

As an application scientist, mastering this compound requires looking beyond its basic structural formula (C8H12ClN). Its true synthetic utility lies in the dynamic thermodynamic equilibrium between its protonated anilinium state and its free base form. This equilibrium dictates its chemoselectivity, governs its directing effects in Electrophilic Aromatic Substitution (EAS), and allows it to function as a stable, highly pure precursor for advanced cross-coupling and dearomatization reactions.

Mechanistic Paradigms in Organic Synthesis

The Anilinium-Aniline Equilibrium in EAS

The reactivity of the aromatic ring in N-ethylaniline hydrochloride is entirely governed by its pH-dependent dissociation.

• The Free Base (+M Effect): When deprotonated, the nitrogen lone pair delocalizes into the benzene π -system via mesomeric (+M) resonance. This creates an electron-rich aromatic system that is exceptionally reactive toward electrophiles, strongly directing substitution to the ortho and para positions.

• The Hydrochloride Salt (-I Effect): In the protonated state, the nitrogen atom bears a formal positive charge. The lone pair is sequestered, eliminating the +M effect. The positively charged nitrogen exerts a powerful inductive (-I) electron-withdrawing effect, severely deactivating the ring and directing any forced substitution to the meta position.

Causality in Reaction Design: To achieve para-selective halogenation or nitrosation, reactions are conducted in mildly acidic or buffered media. Even if 99.9% of the substrate exists as the deactivated hydrochloride salt, the 0.1% present as the highly reactive free base reacts with the electrophile orders of magnitude faster. Following Le Chatelier’s principle, the salt rapidly dissociates to replenish the consumed free base, resulting in high para-yields while preventing poly-substitution. Absolute meta-substitution requires superacidic conditions (e.g., fuming sulfuric acid) to ensure 100% protonation.

Fig 1: Thermodynamic equilibrium and directing effects in the EAS of N-Ethylaniline Hydrochloride.

Transition Metal Dearomatization

Beyond classical EAS, N-ethylaniline derivatives can undergo dearomatization when coordinated to transition metals. Coordination to a Pentaammineosmium(II) center drastically alters the electronic landscape of the aniline ring. This coordination allows the ring to undergo highly regioselective Michael additions and electrophilic attacks that are completely inaccessible to the uncoordinated amine, opening pathways to novel 4H-anilinium architectures[2].

Self-Validating Experimental Protocols

The reduction of amides to secondary amines is notoriously difficult, traditionally requiring harsh, heterogeneous reagents like LiAlH4 in ethereal solvents. The following protocol utilizes a phase-transfer-like borohydride system to chemoselectively reduce acetanilide, trapping the product as the highly stable N-ethylaniline hydrochloride[3].

Protocol: Chemoselective Reduction of Acetanilide to N-Ethylaniline Hydrochloride

Phase 1: Homogeneous Reaction Setup

• Dissolution: Dissolve 543 mg (4.01 mmol) of acetanilide in 15 mL of anhydrous dichloromethane (CH2Cl2).

  • Causality: CH2Cl2 is chosen over diethyl ether because it readily dissolves both the organic substrate and the specialized reducing agent, ensuring a rapid, homogeneous reaction[4].

• Reagent Addition: Add 3.11 g (12.1 mmol) of tetra-n-butylammonium borohydride (Bu4NBH4) to the solution.

  • Causality: The bulky tetrabutylammonium counterion masks the negative charge of the borohydride, allowing it to remain highly soluble and stable in the halogenated solvent[4].

• Thermal Activation: Vigorously reflux the mixture with constant stirring for 10 hours.

  • Causality: Amide reduction is kinetically sluggish. Extended reflux provides the thermal energy required to overcome the high activation barrier of hydride attack on the resonance-stabilized amide carbonyl[3].

Phase 2: Quenching and Free Base Isolation 4. Solvent Removal & Quench: Evaporate the CH2Cl2, add 15 mL of 10% aqueous hydrochloric acid, and reflux for 1 hour.

• Causality: The acidic reflux safely decomposes any unreacted borohydride into hydrogen gas and boric acid, preventing unwanted side reactions during the extraction phase[3].

• Neutralization: Cool the solution and neutralize with solid sodium hydroxide (NaOH) until pH > 10.

  • Causality: Deprotonates the intermediate anilinium ions, forcing the N-ethylaniline into its water-insoluble free base form (aqueous solubility is merely 0.24 g/100 mL)[5].

• Extraction: Extract the aqueous layer with diethyl ether (3 x 15 mL) and dry the combined organic layers over anhydrous magnesium sulfate (MgSO4).

  • Validation Checkpoint: Spot the ether extract on a TLC plate (UV active). A single spot confirms the complete consumption of acetanilide.

Phase 3: Salt Precipitation (Self-Validating Step) 7. Precipitation: Filter off the MgSO4, evaporate the ether, and redissolve the crude amine in fresh, dry CH2Cl2. Bubble dry hydrogen chloride (HCl) gas directly into the solution.

• Causality: Using dry HCl gas instead of aqueous HCl prevents water from solubilizing the product. Because N-ethylaniline hydrochloride is highly insoluble in non-polar/halogenated solvents, it precipitates instantly, driving the salt formation to 100% completion[3].

• Isolation: Filter the white crystalline precipitate and dry under vacuum to afford 470 mg (74% yield) of N-ethylaniline hydrochloride[4].

  • Validation Checkpoint: Melting point analysis should read strictly between 175–177 °C, confirming absolute purity and complete protonation[3].

Fig 2: Chemoselective reduction workflow of acetanilide to N-ethylaniline hydrochloride.

Quantitative Data Analysis

The physicochemical properties and reaction metrics of N-ethylaniline dictate the handling and isolation strategies employed in the laboratory. The table below summarizes critical parameters and their mechanistic implications.

Quantitative Data: Reaction Parameters & Yields

Parameter / Reaction	Value	Causality / Mechanistic Note
N-Ethylaniline HCl Melting Point	175–177 °C	Validates complete protonation and salt purity; used as a primary self-validation metric[3].
Free Base Boiling Point	201.7 °C	High boiling point dictates that solvent extraction is vastly superior to distillation for product isolation[1].
Acetanilide Reduction Yield	74%	High chemoselectivity achieved via the homogeneous CH2Cl2 phase, avoiding over-reduction[4].
p-Tolunitrile Reduction Yield	87%	Demonstrates the broad applicability and functional group tolerance of the Bu4NBH4 system[3].
Aqueous Solubility (Free Base)	0.24 g/100 mL	The hydrophobic aromatic ring prevents dissolution, necessitating organic solvents for the free base[5].

References

• Source: lookchem.
• Source: guidechem.
• Source: clockss.
• Dearomatization of Anilines by Coordination to Pentaammineosmium(II)

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• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 5. N-Ethylaniline: Property [guidechem.com]

Toxicological Profiling and Material Safety of Benzenamine N-ethyl- hydrochloride: A Technical Guide for Drug Development

Executive Overview

Benzenamine N-ethyl- hydrochloride (commonly referred to as N-ethylaniline hydrochloride, CAS 4348-19-0) is a critical secondary aromatic amine salt utilized extensively as a synthetic intermediate in the development of pharmaceuticals, agrochemicals, and specialized dyes[1]. While its utility in organic synthesis is undeniable, its toxicological profile demands rigorous safety protocols. Like many aniline derivatives, it presents severe acute toxicity risks, most notably the induction of methemoglobinemia—a dangerous condition that impairs the oxygen-carrying capacity of erythrocytes[2][3].

As a Senior Application Scientist, I have designed this whitepaper to move beyond basic safety data sheets. It provides researchers and safety professionals with an in-depth analysis of the compound's physicochemical properties, the causality behind its mechanistic toxicology, and field-proven, self-validating experimental protocols for assessing its hematotoxicity.

Physicochemical Properties & Quantitative Toxicity Data

Understanding the baseline characteristics of N-ethylaniline hydrochloride is the first step in risk mitigation. The compound is a white crystalline solid that is highly soluble in water, making it rapidly bioavailable upon accidental exposure[1].

Table 1: Physicochemical and Acute Toxicity Summary

Parameter	Value / Description
Chemical Name	Benzenamine N-ethyl- hydrochloride
CAS Registry Number	4348-19-0[1]
Molecular Formula	C8H11N·HCl (C8H12ClN)[1]
Molecular Weight	157.64 g/mol [1]
Appearance	White crystalline solid[1]
Oral LD50 (Rat)	382 mg/kg[4]
Dermal LD50 (Rabbit)	4,700 mg/kg[4]
GHS Classification	Acute Tox. 3 (Oral, Dermal, Inhalation); STOT RE 2[5]

Mechanistic Toxicology: The Methemoglobinemia Cascade

In drug development and toxicology, understanding why a compound is toxic is more critical than simply knowing that it is toxic. The primary systemic hazard of N-ethylaniline hydrochloride is its capacity to induce methemoglobinemia[3][6].

Causality of Toxicity: N-ethylaniline hydrochloride itself is not the direct oxidant of hemoglobin. Upon systemic absorption, it undergoes hepatic metabolism mediated by the Cytochrome P450 (CYP450) enzyme system. According to 2[2], the critical step is the N-hydroxylation of the secondary amine to form an N-hydroxy-N-ethylaniline metabolite.

This highly reactive electrophilic species penetrates the erythrocyte membrane and reacts with the ferrous iron (Fe²⁺) in oxyhemoglobin. The subsequent electron transfer oxidizes the iron to the ferric state (Fe³⁺), forming methemoglobin, which cannot bind oxygen[2]. This cascade leads to severe tissue hypoxia, presenting clinically as cyanosis, dizziness, and in severe cases, lethargy and stupor[6].

Biochemical pathway of N-ethylaniline hydrochloride-induced methemoglobinemia and tissue hypoxia.

Experimental Protocol: In Vitro Methemoglobinemia Assay

To evaluate the hematotoxicity of N-ethylaniline hydrochloride during early-stage drug development, a robust, self-validating in vitro assay is required. Because the parent compound requires metabolic activation, a simple erythrocyte incubation will yield false negatives. The following protocol incorporates a hepatic microsomal activation step to accurately model in vivo causality[2].

Step-by-Step Methodology:

• Compound Preparation : Dissolve N-ethylaniline hydrochloride in a physiological phosphate buffer (pH 7.4) to create a concentration gradient (e.g., 0.1 mM to 10 mM). Causality: Utilizing the hydrochloride salt ensures rapid aqueous solubility, avoiding the use of organic solvents like DMSO that could prematurely lyse erythrocytes and skew spectrophotometric readings.

• Microsomal Activation : Incubate the compound with isolated rat or human liver microsomes (containing CYP450) and an NADPH-regenerating system for 30 minutes at 37°C[2]. Causality: This step generates the active N-hydroxy metabolites necessary for hemoglobin oxidation, bridging the gap between in vitro testing and in vivo realities.

• Erythrocyte Co-incubation : Add the metabolically activated mixture to a suspension of washed bovine or human erythrocytes (adjusted to 10% hematocrit) and incubate for an additional 60 minutes[2].

• Spectrophotometric Analysis : Lyse the RBCs using a hypotonic buffer. Centrifuge to remove cellular debris, and measure the absorbance of the supernatant at 630 nm (specific for methemoglobin) and 540 nm (for total hemoglobin).

• Data Validation (Self-Validating Controls) :

  • Positive Control: Sodium nitrite (directly oxidizes hemoglobin without CYP450, validating RBC viability).

  • Negative Control: Buffer only (establishes baseline auto-oxidation).

  • Metabolic Control: N-ethylaniline HCl incubated with RBCs without microsomes. This must show minimal MetHb conversion, validating that hepatic metabolism is the true driver of toxicity.

Step-by-step in vitro experimental workflow for assessing methemoglobin conversion toxicity.

Safety, Handling, and Emergency Response

Given its classification as a Category 3 acute toxicant (Oral, Dermal, Inhalation)[5], stringent engineering controls are mandatory.

• PPE & Handling : Handle exclusively in a Class II biological safety cabinet or chemical fume hood. Wear nitrile or neoprene gloves, as aniline derivatives can rapidly penetrate the skin and cause systemic toxicity[3].

• Chemical Incompatibilities : Aromatic amines like N-ethylaniline are hypergolic (ignite spontaneously) upon contact with red fuming nitric acid and react violently with strong oxidizing agents[6][7].

• Emergency Remediation : In the event of skin contact, immediate washing with copious amounts of soap and water is required. If methemoglobinemia is suspected (indicated by cyanosis of the lips or nail beds), the patient must be removed from exposure, administered oxygen, and evaluated by medical professionals for methylene blue therapy, which enzymatically reduces Fe³⁺ back to Fe²⁺[6].

References

• Showa-Chem: 安全データシート（ＳＤＳ） (N-Ethylaniline hydrochloride).
• GuideChem: 4-Ethylaniline / N-Ethylaniline hydrochloride MSDS.
• LookChem: Cas 4348-19-0, N-ETHYLANILINE HYDROCHLORIDE.
• J-Stage: STUDIES ON SULFHEMOGLOBIN FORMATION BY VARIOUS DRUGS (5) THE MECHANISM OF SULFHEMOGLOBIN FORMATION AND SPECIES DIFFERENCES IN METHEMOGLOBIN AND SULFHEMOGLOBIN FORMATION.
• Semantic Scholar: Novel Poly(β-cyclodextrin) Porous Material as Solid Phase Extraction Sorbent for Aniline Derivatives in Rubber Sample.

Sources

• 1. Cas 4348-19-0,N-ETHYLANILINE HYDROCHLORIDE | lookchem [lookchem.com]
• 2. STUDIES ON SULFHEMOGLOBIN FORMATION BY VARIOUS DRUGS (5) THE MECHANISM OF SULFHEMOGLOBIN FORMATION AND SPECIES DIFFERENCES IN METHEMOGLOBIN AND SULFHEMOGLOBIN FORMATION [jstage.jst.go.jp]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. showa-chem.com [showa-chem.com]
• 5. Page loading... [guidechem.com]
• 6. bio.vu.nl [bio.vu.nl]
• 7. Page loading... [guidechem.com]

Protocols & Analytical Methods

Application Note: Synthesis and Isolation Protocols for Benzenamine N-ethyl- Hydrochloride Derivatives

Executive Summary

Benzenamine, N-ethyl- (commonly known as N-ethylaniline) and its hydrochloride derivatives are critical secondary aromatic amine building blocks. They serve as essential precursors in the synthesis of active pharmaceutical ingredients (APIs), specialized agrochemicals, and complex azo dyes[1]. While the free base is a reactive, oxidation-prone oily liquid[2], conversion to its hydrochloride salt ( C8​H11​N⋅HCl ) yields a highly stable, crystalline solid. This application note details the chemoselective synthesis of N-ethylaniline via reductive amination and its subsequent isolation as a high-purity hydrochloride salt, emphasizing mechanistic causality and self-validating experimental design.

Mechanistic Pathways & Strategic Causality

The primary challenge in synthesizing secondary aromatic amines is preventing over-alkylation to tertiary amines (e.g., N,N-diethylaniline)[3].

• Direct Alkylation: Reacting aniline with ethyl halides or ethanol (via acid catalysis) often suffers from poor chemoselectivity, yielding statistical mixtures of primary, secondary, and tertiary amines[2].

• Chemoselective Reductive Amination: This protocol utilizes aniline and acetaldehyde. The strategic causality relies on a two-step sequence: first, the nucleophilic addition of aniline to acetaldehyde forms a Schiff base (imine) under mildly acidic conditions[4]. Second, a mild reducing agent like sodium cyanoborohydride ( NaBH3​CN ) chemoselectively reduces the protonated iminium ion over the unreacted aldehyde[5]. The resulting secondary amine is sterically hindered and significantly less nucleophilic, effectively halting the reaction at the mono-alkylated stage and preventing over-alkylation[6].

• Hydrochloride Salt Precipitation: The free base is isolated and treated with anhydrous HCl in a non-polar solvent (diethyl ether). This exploits a drastic polarity shift: the non-polar free base is soluble in ether, but the ionic hydrochloride salt is completely insoluble. This acts as a self-validating purification mechanism, driving the product out of solution while leaving unreacted organic impurities in the supernatant.

Figure 1: Mechanistic pathway from Benzenamine to N-Ethylaniline Hydrochloride.

Comparative Synthesis Strategies

To contextualize the chosen protocol, the table below summarizes quantitative data across three common synthesis methodologies for N-ethylaniline derivatives[3][7].

Synthesis Strategy	Reagents / Catalyst	Mono-alkylation Selectivity	Typical Yield	Environmental & Operational Impact
Direct Alkylation	Aniline, Bromoethane, Base	Low (Prone to di-alkylation)	50–65%	High (Generates toxic halide waste)
Reductive Amination	Aniline, Acetaldehyde, NaBH3​CN	High (>95%)	85–95%	Moderate (Requires careful boron waste disposal)
Catalytic One-Pot	Nitrobenzene, Ethanol, Pd/C	High (~85–90%)	>90%	Low (Green solvent, but requires high-pressure reactors)

Experimental Methodologies

Protocol A: Chemoselective Reductive Amination (Free Base Synthesis)

This procedure synthesizes the N-ethylaniline free base with high chemoselectivity.

Reagents:

• Benzenamine (Aniline): 10.0 mmol (0.93 g)

• Acetaldehyde: 11.0 mmol (0.48 g)

• Sodium cyanoborohydride ( NaBH3​CN ): 15.0 mmol (0.94 g)

• Methanol (Anhydrous): 20 mL

• Glacial Acetic Acid: ~0.5 mL

Step-by-Step Procedure:

• Imine Formation: Dissolve 10.0 mmol of aniline in 20 mL of anhydrous methanol in a round-bottom flask equipped with a magnetic stirrer.

• pH Adjustment (Causality): Add glacial acetic acid dropwise until the pH reaches ~5.0. Reasoning: Mild acidity is required to protonate the carbonyl oxygen of acetaldehyde, increasing its electrophilicity and driving the nucleophilic attack by aniline.

• Addition: Cool the reaction mixture to 0°C in an ice bath. Slowly add 11.0 mmol of acetaldehyde dropwise over 10 minutes to prevent exothermic side reactions. Stir for 30 minutes.

• Reduction: Add 15.0 mmol of NaBH3​CN in small portions. Reasoning: NaBH3​CN is utilized because it is stable at pH 5 and selectively reduces the iminium ion without reducing the unreacted aldehyde.

• Reaction Progression: Allow the mixture to warm to room temperature and stir for 4 hours.

• Validation Checkpoint: Perform Thin Layer Chromatography (TLC) using Hexane:Ethyl Acetate (8:2). The disappearance of the primary amine spot (aniline) validates complete conversion.

• Workup: Quench the reaction with 10 mL of saturated NaHCO3​ to neutralize the acid. Evaporate the methanol under reduced pressure. Extract the aqueous residue with Ethyl Acetate ( 3×15 mL). Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate in vacuo to yield the crude N-ethylaniline free base (yellowish oil).

Protocol B: Hydrochloride Salt Precipitation & Purification

This protocol converts the unstable free base into a stable, highly pure hydrochloride salt[8].

Reagents:

• Crude N-ethylaniline (from Protocol A)

• Anhydrous Diethyl Ether ( Et2​O ): 15 mL

• 2.0 M HCl in Diethyl Ether: 6.0 mL (12.0 mmol)

Step-by-Step Procedure:

• Solvation: Dissolve the crude N-ethylaniline oil in 15 mL of anhydrous diethyl ether in a clean, dry Erlenmeyer flask.

• Precipitation (Causality): Cool the solution to 0°C. Dropwise, add 6.0 mL of 2.0 M HCl in diethyl ether under vigorous stirring. Reasoning: The introduction of anhydrous HCl protonates the secondary amine. The resulting ionic salt ( C8​H11​N⋅HCl ) cannot be solvated by the non-polar ether, forcing an immediate precipitation. Impurities remain dissolved in the ether, creating a self-validating purification step.

• Validation Checkpoint: The immediate formation of a dense, white crystalline precipitate visually validates the successful formation of the hydrochloride salt.

• Isolation: Isolate the white precipitate via vacuum filtration using a Büchner funnel. Wash the filter cake with ice-cold anhydrous diethyl ether ( 2×5 mL) to remove any residual unreacted free base or organic impurities.

• Drying: Dry the crystals under a high vacuum for 12 hours to remove trace solvent, yielding pure Benzenamine N-ethyl- hydrochloride.

Figure 2: Experimental workflow for synthesis, extraction, and salt precipitation.

Analytical Validation Parameters

To ensure the structural integrity and purity of the synthesized Benzenamine N-ethyl- hydrochloride, the following analytical validations should be performed[8]:

• Melting Point: The pure hydrochloride salt should exhibit a sharp melting point. (Note: The free base melts at -63°C and boils at 205°C[2], whereas the salt is a solid at room temperature).

• 1 H NMR (400 MHz, D2​O ):

  • δ 1.30 (t, 3H, −CH3​ )

  • δ 3.45 (q, 2H, −CH2​− )

  • δ 7.40 - 7.60 (m, 5H, Aromatic protons)

  • Note: Compared to the free base, the ethyl protons in the salt will be shifted downfield due to the electron-withdrawing effect of the protonated NH2+​ group.

• 13 C NMR (100 MHz, D2​O ): Expected peaks at ~12.5 ppm ( −CH3​ ), ~45.2 ppm ( −CH2​− ), and aromatic carbons between 120-135 ppm.

References

• "N-Ethylaniline Production Cost Analysis Reports 2026", Procurement Resource. 1[1]

• "N-Ethylaniline: Property", GuideChem. 2[2]

• "What products are formed when N-ethylaniline...", Vaia.6[6]

• "One pot synthesis of N-ethylaniline from nitrobenzene and ethanol", ResearchGate. 7[7]

• "How the amines below could be prepared by reductive amination...", Study.com. 4[4]

• "Chemoselective Reductive Amination of Carbonyl Compounds...", ACS Publications. 5[5]

• "Reductive and Catalytic Monoalkylation of Primary Amines Using Nitriles...", ACS Publications.3[3]

• "N-ETHYLANILINE HYDROCHLORIDE(4348-19-0) 1H NMR spectrum", ChemicalBook. 8[8]

Sources

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• 7. researchgate.net [researchgate.net]
• 8. N-ETHYLANILINE HYDROCHLORIDE(4348-19-0) 1H NMR [m.chemicalbook.com]

Application Note: Benzenamine, N-ethyl-, Hydrochloride as a Precursor in Azo Dye Synthesis

Target Audience: Researchers, scientists, and drug development professionals.

Mechanistic Grounding & Rationale

Azo dyes constitute the largest and most versatile class of synthetic colorants, characterized by the highly conjugated –N=N– chromophore[1]. The synthesis of these compounds relies on a robust, two-step sequence: the diazotization of a primary aromatic amine followed by an electrophilic aromatic substitution (azo coupling) with an electron-rich nucleophile[2].

Benzenamine, N-ethyl-, hydrochloride (commonly known as N-ethylaniline hydrochloride) serves as an exceptional coupling component. Unlike its free-base counterpart, the hydrochloride salt provides three distinct mechanistic advantages that dictate its use in precision synthesis:

• Phase Homogeneity: N-ethylaniline is an oily liquid with poor aqueous solubility. The hydrochloride salt ensures complete dissolution in the aqueous coupling medium, preventing biphasic reaction kinetics and localized concentration gradients.

• Regioselectivity via Intrinsic pH Control: Azo coupling with aromatic amines requires a delicate pH balance. If the pH is too low, the amine is fully protonated to the strongly deactivated anilinium ion. If the pH is too high, N-alkylanilines are prone to N-coupling, forming unwanted triazene (diazoamino) intermediates[3]. The pre-formed hydrochloride salt acts as an intrinsic buffer, maintaining the weakly acidic conditions (pH 3–5) necessary to drive direct C-coupling at the sterically unhindered para position.

• Precursor Stability: The salt form is significantly more stable against atmospheric oxidation compared to the free base, ensuring the high purity of the precursor prior to synthesis.

Workflow Visualization

Workflow of azo dye synthesis using N-ethylaniline hydrochloride.

Experimental Protocol: Synthesis of a Model Azo Dye

Model Reaction: Coupling of 4-Nitrobenzenediazonium chloride with N-ethylaniline hydrochloride.

Phase 1: Diazotization of 4-Nitroaniline

Causality: The reaction must be strictly maintained at 0–5 °C because diazonium salts are thermodynamically unstable and will rapidly decompose into phenols and nitrogen gas at elevated temperatures[2].

• Preparation: In a 100 mL beaker, suspend 4-nitroaniline (1.38 g, 10 mmol) in 15 mL of distilled water. Add 2.5 mL of concentrated hydrochloric acid (HCl). Stir vigorously until a homogeneous hydrochloride salt suspension is formed.

• Cooling: Place the beaker in an ice-water bath and allow the internal temperature to reach 0–5 °C.

• Nitrosation: Dissolve sodium nitrite (0.76 g, 11 mmol) in 5 mL of cold distilled water. Add this solution dropwise to the amine suspension over 10 minutes, maintaining the temperature strictly below 5 °C[1].

• Self-Validation (Starch-Iodide Test): After 15 minutes of stirring, spot the reaction mixture on starch-iodide paper. An immediate blue-black color confirms the presence of excess nitrous acid, indicating complete diazotization[4]. Visual Cue: The transition of the opaque suspension to a clear/pale solution further validates the formation of the soluble diazonium salt.

• Quenching: Add small portions of urea (approx. 0.1 g) until the starch-iodide test is negative. This critical step prevents excess nitrous acid from causing unwanted nitrosation of the coupling component[5].

Phase 2: Azo Coupling

Causality: The electrophilic diazonium ion attacks the electron-rich aromatic ring of N-ethylaniline. Because the reaction is exothermic, active cooling is required to prevent the degradation of the diazonium electrophile before coupling can occur[4].

• Coupling Component Preparation: In a separate 250 mL beaker, dissolve Benzenamine, N-ethyl-, hydrochloride (1.58 g, 10 mmol) in 20 mL of distilled water. Cool the solution to 0–5 °C in an ice bath.

• Addition: Slowly add the cold diazonium salt solution dropwise to the N-ethylaniline hydrochloride solution under vigorous mechanical stirring[1].

• pH Adjustment: Monitor the pH. Slowly add a 10% sodium acetate solution to buffer the reaction mixture to pH 4.0–4.5. Self-Validation: The immediate formation of a deeply colored (typically red/violet) precipitate acts as a visual confirmation of successful C-coupling.

• Maturation: Continue stirring the suspension at 0–5 °C for 2 hours to ensure kinetic completion of the substitution[4].

Phase 3: Isolation and Purification

• Filtration: Collect the precipitated azo dye via vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake with copious amounts of cold distilled water to remove unreacted salts and acid residues, followed by a minor wash with cold ethanol (5 mL) to remove organic impurities[1].

• Recrystallization: Recrystallize the crude product from hot ethanol. Allow it to cool slowly to room temperature to yield the pure, crystalline azo dye.

• Drying: Dry the crystals in a vacuum desiccator overnight.

Quantitative Reaction Parameters

To facilitate process scaling and reproducibility, the stoichiometric and thermodynamic parameters are summarized below.

Parameter	Diazo Component (4-Nitroaniline)	Coupling Component (N-Ethylaniline HCl)	Nitrosating Agent (NaNO₂)
Molar Equivalents	1.0 eq	1.0 eq	1.1 eq
Mass (for 10 mmol scale)	1.38 g	1.58 g	0.76 g
Reaction Temperature	0–5 °C	0–5 °C	0–5 °C
Optimal pH	< 1.0 (Strongly Acidic)	4.0–4.5 (Weakly Acidic)	N/A
Reaction Time	30 minutes	2 hours	N/A
Expected Yield	N/A	N/A	75–85% (Purified)

Troubleshooting & Optimization

• Issue: Oil formation instead of a solid precipitate during coupling.

  • Cause: The coupling product may have a low melting point, or the pH drifted too high, leading to N-coupling (triazene formation) which often presents as a viscous oil[3].

  • Solution: Strictly maintain the pH below 5.0 using a sodium acetate buffer. If an oil forms, scratching the side of the beaker with a glass rod or adding a seed crystal can induce crystallization.

• Issue: Low yield or weak color development.

  • Cause: Diazonium salt decomposition due to poor temperature control, or incomplete diazotization.

  • Solution: Ensure the internal temperature never exceeds 5 °C. Validate the presence of excess nitrous acid with starch-iodide paper before proceeding to the coupling step[4].

References

• Application Notes and Protocols for the Synthesis of Azo Dyes Using N,N-Bis(cyanoethyl)aniline. benchchem.com. 1

• Application Notes and Protocols for the Synthesis of Azo Dyes Using 2-Ethyl-4-propylaniline as a Precursor. benchchem.com.5

• Kinetics and Mechanism of Diazotization. researchgate.net. 3

• Synthesis of an Azo Dye: Sudan 1. tifr.res.in. 2

• Synthesis of Benzisothiazole–Azo Disperse Dyes for High Resistance to Alkaline Treatments and Peroxide Bleaching of Polyester and Polyester/Cotton Fabric. ncbi.nlm.nih.gov. 4

Sources

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• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Navigating the Reactivity of N-Ethylaniline: A Guide to Electrophilic Substitution Mechanisms and Protocols

Abstract

Benzenamine, N-ethyl- (N-ethylaniline) and its hydrochloride salt are versatile precursors in organic synthesis, particularly in the development of dyes, pharmaceuticals, and other specialty chemicals. Their utility stems from the nuanced reactivity of the substituted aromatic ring towards electrophiles. This guide provides an in-depth exploration of the reaction mechanisms governing the electrophilic substitution of N-ethylaniline, with a critical focus on the modulating effect of its hydrochloride form. We will dissect the chemical principles behind common electrophilic reactions—halogenation, nitration, and Friedel-Crafts acylation—and furnish detailed, field-tested protocols for researchers, scientists, and drug development professionals. The aim is to bridge theoretical understanding with practical application, enabling precise control over reaction outcomes.

Introduction: The Duality of N-Ethylaniline's Reactivity

N-Ethylaniline presents two primary sites for electrophilic attack: the aromatic ring and the nitrogen atom's lone pair of electrons. In its free base form, the N-ethylamino group (–NHCH₂CH₃) is a potent activating group for electrophilic aromatic substitution (EAS).[1] The nitrogen's lone pair donates electron density into the benzene ring through resonance, significantly enhancing the nucleophilicity of the ortho and para positions.[1][2][3] This makes the free base highly susceptible to EAS, often leading to rapid reactions and even polysubstitution.[4]

However, this high reactivity is a double-edged sword. The basic nitrogen atom readily reacts with acids, including the Lewis acids required for Friedel-Crafts reactions and the strong protic acids used in nitration.[5] This interaction can lead to two critical consequences:

• Reaction at Nitrogen: The nitrogen can act as a nucleophile, leading to undesired side-products.

• Formation of the Anilinium Ion: In a strong acid medium, the amino group is protonated to form the N-ethylanilinium ion (–NH₂⁺CH₂CH₃).[6][7] This protonated group is strongly electron-withdrawing due to the positive charge on the nitrogen, which deactivates the aromatic ring towards EAS and directs incoming electrophiles to the meta position.[2][5][8]

The use of Benzenamine, N-ethyl-, hydrochloride (N-ethylaniline HCl) provides a strategic advantage. By starting with the protonated form, the nitrogen is "protected" from oxidation and side reactions, and its influence on the aromatic ring is predictably altered.[7][9] The choice between using the free base or the hydrochloride salt is therefore a critical experimental parameter determined by the desired product and the reaction conditions.

Electrophilic Halogenation: Controlling Regioselectivity

Halogenation is a foundational EAS reaction. Due to the strong activating nature of the N-ethylamino group, direct bromination of N-ethylaniline with bromine (Br₂) is often too vigorous, leading to the formation of polybrominated products.[4] To achieve controlled monohalogenation, milder reagents or protective strategies are necessary.

Mechanistic Overview

The N-ethylamino group strongly directs incoming electrophiles to the para position, with some ortho substitution. The para product is generally favored due to reduced steric hindrance from the ethyl group.[10] The mechanism proceeds via the standard arenium ion (sigma complex) intermediate, which is stabilized by resonance, including a key contributor where the nitrogen lone pair delocalizes the positive charge.[1]

When starting with N-ethylaniline hydrochloride, the anilinium group deactivates the ring and directs substitution to the meta position. However, halogenation is often performed under conditions that are not strongly acidic, allowing for an equilibrium between the anilinium ion and the free base, which can complicate selectivity. A more reliable method for controlled substitution is to moderate the amine's reactivity by converting it to an amide first.[5]

Caption: Generalized mechanism for electrophilic aromatic substitution.

Protocol: Regioselective Monobromination of N-Ethylaniline

This protocol utilizes glacial acetic acid as a solvent, which moderates the reactivity of both the aniline and the bromine, favoring controlled para-monobromination.

Materials:

• N-Ethylaniline

• Bromine (Br₂)

• Glacial Acetic Acid

• 10% Aqueous Sodium Sulfite (Na₂SO₃)

• Saturated Aqueous Sodium Bicarbonate (NaHCO₃)

• Diethyl Ether or Ethyl Acetate

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, dropping funnel, magnetic stirrer, ice-water bath

Safety Precautions:

• Bromine is highly corrosive, toxic, and volatile. Handle it exclusively in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including heavy-duty gloves and a face shield.[11]

• Glacial acetic acid is corrosive. Avoid skin and eye contact.[11]

Procedure:

• In a 250 mL round-bottom flask, dissolve N-ethylaniline (e.g., 5.0 g, 41.3 mmol) in glacial acetic acid (40 mL).

• Cool the flask in an ice-water bath to 0-5 °C with continuous magnetic stirring.

• In a dropping funnel, prepare a solution of bromine (e.g., 6.6 g, 41.3 mmol, 1.0 equivalent) in glacial acetic acid (15 mL).

• Add the bromine solution dropwise to the stirred aniline solution over 30-45 minutes, ensuring the internal temperature remains below 10 °C.[12]

• After the addition is complete, allow the mixture to stir in the ice bath for an additional 1-2 hours.

• Monitor the reaction's progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete, pour the mixture into a beaker containing 150 mL of ice water and 40 mL of 10% sodium sulfite solution to quench any unreacted bromine.[11]

• Carefully neutralize the mixture by slowly adding saturated sodium bicarbonate solution until effervescence ceases (pH ~7-8).

• Transfer the mixture to a separatory funnel and extract the product with diethyl ether or ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), dry over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude product, predominantly 4-bromo-N-ethylaniline.

• Purify the product via column chromatography or recrystallization if necessary.

Nitration: Navigating Strong Acid Conditions

Direct nitration of N-ethylaniline with a standard mixture of nitric acid and sulfuric acid (HNO₃/H₂SO₄) is problematic. The strongly oxidizing nature of nitric acid can lead to the formation of tarry oxidation byproducts, resulting in low yields.[5][13] Furthermore, the strongly acidic medium protonates the amino group, forming the deactivating, meta-directing anilinium ion.[5][6][14] This can result in a mixture of para- and meta-nitro products.[15]

The Acetanilide Protection Strategy

To overcome these challenges, a common and highly effective strategy is to temporarily "protect" the amino group by converting it to an amide, specifically an acetamide (N-ethylacetanilide).[5][16]

Advantages of the Acetyl Group:

• Moderated Reactivity: The acetyl group is still an activating, ortho, para-directing group, but its activating effect is significantly weaker than the free amino group. This is because the nitrogen's lone pair is delocalized by resonance with the adjacent carbonyl group, making it less available to donate into the aromatic ring.[5] This moderation prevents oxidation and polysubstitution.

• Prevents Protonation: The amide nitrogen is much less basic than the amine nitrogen and does not get protonated under the nitrating conditions, thus preserving its ortho, para-directing influence.[5]

• Steric Hindrance: The bulkier acetyl group favors substitution at the para position over the ortho position.[16]

After nitration, the acetyl group can be easily removed by acid or base hydrolysis to yield the desired p-nitro-N-ethylaniline.[17][18]

Caption: Workflow for the synthesis of p-nitro-N-ethylaniline.

Protocol: Synthesis of p-Nitro-N-ethylaniline via Protection

This is a three-step protocol: acetylation, nitration, and deprotection.

Part A: Acetylation of N-Ethylaniline

• Combine N-ethylaniline (e.g., 5.0 g, 41.3 mmol) and acetic anhydride (e.g., 4.6 mL, 49.5 mmol, 1.2 equiv) in a flask.

• Gently heat the mixture to ~50 °C for 30 minutes.

• Cool the mixture and pour it into 100 mL of ice-cold water with vigorous stirring to precipitate the product and hydrolyze excess anhydride.

• Collect the solid N-ethylacetanilide by vacuum filtration, wash with cold water, and dry. Recrystallization from ethanol/water may be performed for higher purity.

Part B: Nitration of N-Ethylacetanilide

• Add the dried N-ethylacetanilide (e.g., 5.0 g, 30.6 mmol) to 10 mL of concentrated sulfuric acid in a flask, stirring until dissolved. Cool the mixture to 0-5 °C in an ice-salt bath.

• Separately, prepare the nitrating mixture by slowly adding concentrated nitric acid (e.g., 2.2 mL) to concentrated sulfuric acid (5 mL) in a cooled test tube.

• Add the cold nitrating mixture dropwise to the acetanilide solution, keeping the temperature below 10 °C.[17]

• After addition, let the mixture stand at room temperature for 30-60 minutes.

• Pour the reaction mixture onto 100 g of crushed ice. The yellow solid product, p-nitro-N-ethylacetanilide, will precipitate.

• Collect the solid by vacuum filtration, wash thoroughly with cold water until the washings are neutral, and dry.

Part C: Hydrolysis of p-Nitro-N-ethylacetanilide

• Place the dry p-nitro-N-ethylacetanilide (e.g., 4.0 g) in a round-bottom flask with 20 mL of 70% sulfuric acid.

• Heat the mixture under reflux for 20-30 minutes until the solid dissolves.

• Cool the solution and pour it into 100 mL of cold water.

• Neutralize the solution by carefully adding a cold concentrated solution of sodium hydroxide or ammonium hydroxide until the mixture is basic, which will precipitate the final product.[19]

• Cool the mixture in an ice bath to complete precipitation.

• Collect the bright yellow solid, p-nitro-N-ethylaniline, by vacuum filtration, wash with water, and dry. Recrystallize from an ethanol/water mixture for high purity.[18]

Friedel-Crafts Reactions: A Failed Approach and the Rationale

Friedel-Crafts alkylation and acylation are powerful methods for forming carbon-carbon bonds on an aromatic ring.[20][21] However, these reactions are notoriously unsuccessful with anilines, including N-ethylaniline.[2][4]

The primary reason for this failure is the basicity of the amino group. The nitrogen lone pair acts as a Lewis base and reacts with the Lewis acid catalyst (e.g., AlCl₃) required for the reaction.[5][20] This forms a strong complex, which places a positive charge on the nitrogen atom. This positively charged group strongly deactivates the aromatic ring, rendering it unreactive towards the relatively weak electrophiles generated in Friedel-Crafts reactions.[5][20]

Even using the acetanilide protection strategy, which works well for nitration, is often insufficient for Friedel-Crafts reactions. While the amide is less basic, it can still complex with strong Lewis acids, deactivating the ring.[5] Therefore, alternative synthetic routes are typically required to prepare acylated or alkylated N-ethylanilines.

Reaction Type	Reagent/Conditions	Reactivity of N-Ethylaniline	Key Challenge	Recommended Strategy
Halogenation	Br₂ in Acetic Acid	High	Polysubstitution	Use moderating solvent; control stoichiometry and temperature.[11][12]
Nitration	Conc. HNO₃ / H₂SO₄	High (but problematic)	Oxidation & m-direction	Protect the amine as an acetamide before nitration, then deprotect.[5]
Friedel-Crafts	R-Cl / AlCl₃ or RCOCl / AlCl₃	Unreactive	Catalyst complexation	Reaction is generally not feasible. Alternative synthetic routes are required.[4][20]

Conclusion

The electrophilic substitution reactions of N-ethylaniline are governed by the powerful electronic effects of the N-ethylamino group. While this group makes the aromatic ring highly reactive, its basicity presents significant challenges, including over-reactivity, oxidation, and catalyst deactivation. The use of N-ethylaniline hydrochloride or, more effectively, the temporary protection of the amino group as an acetamide are essential strategies for controlling reaction outcomes. By understanding the underlying mechanisms and applying the detailed protocols provided, researchers can effectively harness the synthetic potential of this important chemical intermediate.

References

• Benchchem. (n.d.). Application Notes and Protocols for the Bromination of N,N-diethyl-4-methylaniline.
• Chaudhary, P., Gupta, S., Muniyappan, N., & Kandasamy, J. (2018). Regioselective Nitration of N-Alkyl Anilines using tert-Butyl Nitrite under Mild Condition. ChemistrySelect.
• Benchchem. (n.d.). Technical Support Center: Bromination of N,N-diethyl-4-methylaniline.
• Testbook. (n.d.). Electrophilic Substitution of Anilines - Explanation and FAQs.
• Ogata, Y., Okano, M., & Yamamoto, T. (2006). Salt Effect in the Aniline-Formaldehyde Condensation. Bulletin of the Chemical Society of Japan, Oxford Academic.
• Electrophilic substitution (case aniline): Nitration. (n.d.).
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• Benchchem. (n.d.). Technical Support Center: Electrophilic Aromatic Substitution of Anilines.
• IARC Working Group on the Evaluation of Carcinogenic Risks to Humans. (2020). Aniline and Aniline Hydrochloride.
• Vaia. (n.d.). Problem 60 What products are formed when N-....
• Tingle, J. B., & Blanck, F. C. (1908). STUDIES IN NITRATION, III. NITRATION OF ANILINE AND OF CERTAIN OF ITS N-ALKYL, N-ARYL AND N-ACYL DERIVATIVES.1. Journal of the American Chemical Society.
• Benchchem. (n.d.). Technical Support Center: Synthesis of 3-Bromo-N,N-diethyl-4-methylaniline.
• Li, W., et al. (2023). Asymmetric Synthesis of Triphenylmethanes via Organocatalytic Regio- and Enantioselective Friedel–Crafts Alkylation of Aniline Derivatives.
• Brown, R. D., & Coller, B. A. W. (1969). Electrophilic reactions in the anilinium cation (a correction). Journal of the Chemical Society A: Inorganic, Physical, Theoretical, RSC Publishing.
• Hunt, I. (n.d.).
• The Friedel-Crafts Acylation Reaction and its Application to Polycyclic Aromatic Hydrocarbons. (n.d.).
• Electrophilic arom
• Tingle, J. B., & Blanck, F. C. (1908). STUDIES IN NITRATION, 111. NITRATION OF ANILINE AND OF CERTAIN OF ITS N-ALKYL, A;-ARYL AND N-ACYL DERIVATIVES. Journal of the American Chemical Society.
• Aromatic Electrophilic substitution. (2020).
• Topczewski, J. J., & Sanford, M. S. (2019). Synthesis of Halogenated Anilines by Treatment of N,N-Dialkylaniline N-Oxides with Thionyl Halides. PMC.
• Lee, Y.-S., & Lee, K.-D. (2000). Investigation on the Solubilization Locus of Aniline-HCl Salt in SDS Micelles with 1H NMR Spectroscopy.
• An Introduction to the Synthesis of p-Nitroaniline via a Multi-Step Sequence. (2014). AZoM.
• 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. (2022). Chemistry LibreTexts.
• Vaia. (n.d.). Although - N , N - -dimethylaniline is extremely reactive....
• Synthesis of p-Nitroaniline via a Multi-Step Sequence. (n.d.). Carbon.
• Synthesis of p-Nitroaniline
• CN105732395A - Method for preparing compound bromination N, N, N trimethyl aniline. (n.d.).
• EAS Reactions (3)
• Friedel-Crafts Acyl
• Fitch, H. M. (1947). m-NITRODIMETHYLANILINE. Organic Syntheses.
• Campodonico, P., et al. (1999). Kinetics and Mechanism of the Reactions of Anilines with Ethyl S-Aryl Thiocarbonates.
• Synthesis of 4-ethyl-2-nitroaniline. (n.d.). PrepChem.com.
• Reactions of Aniline. (2024). Chemistry Steps.
• Mishra, S., et al. (n.d.). Kinetics of Oxidation of Aniline, N-Methylaniline, N,N'-Dimethylaniline by Chromic Acid. Asian Journal of Chemistry.
• Anilines: Reactions, Reaction Mechanisms and FAQs. (n.d.). Allen.
• Selectivity Engineering of Diazotization Reaction in Continuous Flow Reactor - Supporting Information. (n.d.).
• CN101580473B - Method for preparing N-methyl paranitroaniline. (n.d.).
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Step-by-step preparation of Benzenamine N-ethyl- hydrochloride from aniline

Application Note: Highly Selective Synthesis of Benzenamine, N-Ethyl-, Hydrochloride via Reductive Amination

Executive Summary

The synthesis of secondary amines from primary anilines is a fundamental transformation in pharmaceutical development and materials chemistry. While classical direct alkylation with ethyl halides is notoriously difficult to control and often yields complex mixtures of mono- and di-alkylated products[1], reductive amination offers a highly chemoselective alternative[2]. This protocol details the step-by-step preparation of Benzenamine, N-ethyl-, hydrochloride (commonly known as N-ethylaniline hydrochloride, CAS: 4348-19-0)[3] from aniline and acetaldehyde using sodium triacetoxyborohydride (STAB).

Mechanistic Rationale & Causality

The reaction proceeds via the initial nucleophilic attack of aniline on acetaldehyde, forming a hemiaminal that rapidly dehydrates under mild acidic conditions to yield a reactive iminium ion[4].

• Causality in Reagent Selection: Sodium triacetoxyborohydride ( NaBH(OAc)3​ ) is specifically chosen over standard sodium borohydride ( NaBH4​ ). The electron-withdrawing acetate groups reduce the nucleophilicity of the hydride, making STAB a mild reducing agent that selectively reduces the protonated iminium ion without reducing the unreacted acetaldehyde[1]. This prevents the wasteful conversion of acetaldehyde into ethanol and suppresses side reactions.

• Causality in Salt Formation: The conversion of the free base to the hydrochloride salt is performed in anhydrous diethyl ether. Because the organic free base is highly soluble in ether while the ionic hydrochloride salt is highly insoluble, this step acts as a self-purifying mechanism, driving the immediate precipitation of the pure product[3].

Reaction Pathway Visualization

Reaction mechanism of N-ethylaniline hydrochloride synthesis via reductive amination.

Reagent Matrix and Stoichiometry

Reagent	MW ( g/mol )	Equivalents	Amount	Role
Aniline	93.13	1.00	0.93 g (10.0 mmol)	Primary Nucleophile
Acetaldehyde	44.05	1.05	0.46 g (10.5 mmol)	Electrophile
Sodium Triacetoxyborohydride	211.94	1.40	2.97 g (14.0 mmol)	Selective Reducing Agent
Glacial Acetic Acid	60.05	1.00	0.60 g (10.0 mmol)	Acid Catalyst
1,2-Dichloroethane (DCE)	98.96	-	30 mL	Aprotic Solvent
HCl (2.0 M in Diethyl Ether)	36.46	1.10	5.5 mL (11.0 mmol)	Salt-forming Agent

Step-by-Step Experimental Protocol

Phase 1: Reductive Amination (Imine Formation & Reduction)

• Preparation: In a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve Aniline (0.93 g) in 30 mL of anhydrous 1,2-dichloroethane (DCE).

  • Self-Validation: Ensure the solution is clear; DCE is chosen as an aprotic solvent to prevent premature decomposition of the hydride reagent[2].

• Electrophile Addition: Cool the flask to 0 °C using an ice-water bath. Slowly add Acetaldehyde (0.46 g) dropwise.

• Catalysis: Add Glacial acetic acid (0.60 g) to the stirring mixture.

  • Causality: Mild acidic conditions (pH ~4-5) are critical to protonate the carbonyl oxygen, accelerating the dehydration of the hemiaminal into the iminium ion[4].

• Reduction: Add Sodium triacetoxyborohydride (STAB) (2.97 g) portion-wise over 10 minutes to manage any mild exotherm.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 2–4 hours under a nitrogen atmosphere.

  • Self-Validation: Monitor the reaction via TLC (Hexanes:Ethyl Acetate 4:1). The disappearance of the aniline starting material spot confirms reaction completion.

• Workup: Quench the reaction by slowly adding 20 mL of saturated aqueous NaHCO3​ .

  • Causality: This neutralizes the acetic acid and decomposes unreacted STAB, preventing the formation of stubborn borate complexes during extraction.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with Dichloromethane (DCM) (3 x 20 mL). Combine the organic layers, wash with brine (20 mL), and dry over anhydrous Na2​SO4​ .

• Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure to yield crude N-ethylaniline as a pale yellow oil.

Phase 2: Hydrochloride Salt Precipitation 9. Solubilization: Dissolve the crude N-ethylaniline in 15 mL of anhydrous diethyl ether in a clean Erlenmeyer flask. 10. Precipitation: Cool the solution to 0 °C. Dropwise add 2.0 M HCl in diethyl ether (5.5 mL) under vigorous stirring.

• Self-Validation: A white crystalline precipitate will form immediately upon addition, confirming the successful generation of the ammonium salt[3].

• Isolation: Stir for an additional 15 minutes at 0 °C to maximize the yield. Filter the precipitate using a Büchner funnel under vacuum.
• Washing & Drying: Wash the filter cake with cold anhydrous diethyl ether (2 x 10 mL) to remove any non-basic organic impurities. Dry the solid under high vacuum for 2 hours to afford the final product.

Expected Outcomes & Troubleshooting

Parameter	Expected Outcome
Product	Benzenamine, N-ethyl-, hydrochloride
CAS Number	4348-19-0
Appearance	White crystalline solid
Expected Yield	85% – 92%

Troubleshooting Matrix:

• Issue: Significant formation of N,N-diethylaniline (over-alkylation).

  • Root Cause: Excess acetaldehyde or prolonged reaction times.

  • Solution: Strictly control the stoichiometry of acetaldehyde to 1.05 equivalents and monitor the reaction closely via TLC.

• Issue: Poor precipitation or "oiling out" during salt formation.

  • Root Cause: Presence of residual water or polar solvents (like DCM) carried over from the workup phase.

  • Solution: Ensure thorough drying with Na2​SO4​ and complete solvent evaporation under high vacuum before dissolving the free base in anhydrous ether.

References

• Lookchem. "N-ETHYLANILINE HYDROCHLORIDE CAS 4348-19-0". URL: [Link]

• Master Organic Chemistry. "Reductive Amination, and How It Works". URL: [Link]

• Organic Chemistry Portal. "Amine synthesis by reductive amination". URL: [Link]

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Technical Notes & Optimization

Improving product yield in Benzenamine N-ethyl- hydrochloride synthesis

Welcome to the Technical Support Center for the synthesis and optimization of Benzenamine N-ethyl- hydrochloride (CAS 4348-19-0), commonly referred to as N-ethylaniline hydrochloride. This compound is a vital intermediate in the production of antihistamines, dyes, and agricultural chemicals[1].

Despite the apparent simplicity of alkylating aniline, researchers frequently encounter yield-limiting bottlenecks such as tertiary amine formation (over-alkylation) and hygroscopic salt degradation. This guide provides mechanistic troubleshooting, validated protocols, and quantitative data to help you achieve high-purity yields.

Diagnostic Workflow: Yield Optimization Logic

Before altering your chemical inventory, use the diagnostic logic tree below to identify the root cause of your yield loss based on your analytical readouts.

Diagnostic workflow for troubleshooting N-ethylaniline hydrochloride synthesis yields.

Section 1: Root Cause Analysis & FAQs

Q1: My GC/MS shows a high concentration of N,N-diethylaniline. How do I eliminate this over-alkylation byproduct? A1: Over-alkylation is the primary yield-killer in direct alkylation routes. Because the secondary amine product (N-ethylaniline) is more nucleophilic than the primary aniline starting material, it readily reacts with excess alkylating agents. To prevent this, shift to a low-pressure synthesis using chloroethane as the alkylating reagent. By strictly maintaining the reaction temperature between 90–100 °C for an optimized duration of 5–7 hours, you provide enough activation energy for the primary alkylation while rendering the tertiary amine formation thermodynamically unfavorable[2].

Q2: Is there an alternative synthetic route that bypasses the over-alkylation problem entirely? A2: Yes. A highly selective, self-validating alternative is the reduction of acetanilide. By starting with an amide, you completely block the possibility of double-alkylation because the amide nitrogen is non-nucleophilic. Refluxing acetanilide with tetra-n-butylammonium borohydride yields N-ethylaniline with up to 74% yield and high analytical purity (mp 175-177 °C) after hydrochloride salt formation[3].

Q3: During the hydrochloride salt formation, my product crashes out as a yellow-orange slushy oil rather than a white crystalline solid. How do I fix this? A3: This is a classic issue caused by the exothermic oxidation of the amine or the presence of residual moisture. The protonation of N-ethylaniline generates significant heat; if uncontrolled, the amine can oxidize. To resolve this, add the hydrochloric acid drop-wise while maintaining the temperature strictly below -10 °C[4]. If a slushy solid still forms (often melting around 42 °C due to trapped impurities), utilize an anti-solvent crystallization method: dissolve the crude product in pentane and add diethyl ether to force the pure salt to crash out[4].

Section 2: Validated Experimental Protocols

Protocol A: Direct Alkylation (Optimized for Selectivity)

Causality Focus: Kinetic control over nucleophilic substitution.

• Preparation: Charge a low-pressure reaction kettle with aniline.

• Alkylation: Introduce chloroethane gas. Chloroethane is chosen over bromoethane as its lower reactivity provides better kinetic control against over-alkylation[2].

• Thermal Incubation: Heat the reactor to exactly 90–100 °C. Maintain this temperature for 5–7 hours. Self-Validation: Pull an aliquot at hour 5; if unreacted aniline exceeds 5% via TLC/GC, continue heating to hour 7. Exceeding 7 hours increases energy consumption without yield benefits[2].

• Recovery: Collect excess chloroethane gas using a low-temperature cooling medium for recycling[2].

Protocol B: Acetanilide Reduction (Zero Over-Alkylation Route)

Causality Focus: Steric and electronic deactivation of the nitrogen center.

• Reaction Setup: Dissolve 4.01 mmol of acetanilide in 15 mL of anhydrous dichloromethane (DCM). DCM provides a polar aprotic environment that stabilizes the borohydride complex.

• Reduction: Add 12.1 mmol of tetra-n-butylammonium borohydride. This specific borohydride is utilized for its superior organic solubility and selective reducing power[3].

• Reflux: Vigorously reflux the mixture with stirring for 10 hours.

• Hydrolysis: Remove the solvent under reduced pressure. Add 15 mL of 10% hydrochloric acid to the residue and reflux for 1 hour to break down the boron-amine intermediate complexes[3].

• Isolation: Neutralize with solid sodium hydroxide, extract with ether, dry over anhydrous magnesium sulfate, and evaporate to yield the crude free-base amine[3].

Protocol C: Cryogenic Salt Formation & Anti-Solvent Precipitation

Causality Focus: Thermal degradation prevention and dielectric constant manipulation.

• Cryogenic Protonation: Cool the purified N-ethylaniline free-base solution to < -10 °C. Add the acid mixture drop-wise under vigorous stirring to prevent localized exothermic spikes that lead to amide oxidation[4].

• Vacuum Drying: Dry the resulting product under dynamic vacuum at 35 °C for 2 hours, followed by static vacuum overnight.

• Anti-Solvent Crystallization: If the resulting product is a slushy solid (indicating trapped moisture/impurities lowering the melting point to ~42 °C), dissolve it in a minimal volume of pentane.

• Precipitation: Slowly add diethyl ether. The dramatic shift in the solvent's dielectric constant will force the highly polar N-ethylaniline hydrochloride to crash out as a pristine white crystalline solid[4].

Section 3: Quantitative Yield Comparison

Summarizing the synthetic routes allows for rapid decision-making based on your lab's equipment capabilities and purity requirements.

Synthesis Route	Key Reagents	Critical Temperature	Reaction Time	Typical Yield	Primary Byproduct Risk
Direct Alkylation	Aniline, Chloroethane	90–100 °C	5–7 h	Moderate-High	N,N-diethylaniline
Amide Reduction	Acetanilide, TBABH₄	Reflux (~40 °C in DCM)	10 h	~74%	Unreacted acetanilide
Salt Precipitation	N-ethylaniline, HCl, Pentane/Ether	< -10 °C	N/A	Quantitative	Amide oxidation products

References

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Technical Support Center: N-Ethylaniline Hydrochloride Storage &amp; Oxidation Troubleshooting

Welcome to the Technical Support Center for N-Ethylaniline Hydrochloride (CAS 4348-19-0)[1]. This guide provides researchers, analytical scientists, and drug development professionals with authoritative, field-proven strategies to diagnose, mitigate, and reverse oxidative degradation during the storage of this critical intermediate.

Part 1: Mechanistic Understanding of Oxidative Degradation

To effectively prevent degradation, one must understand the chemical causality behind it. N-Ethylaniline is an electron-rich secondary aromatic amine. While its hydrochloride salt form is significantly more stable than the free base, it remains susceptible to auto-oxidation over time[2].

The Causality of Degradation:

• Moisture-Induced Free Base Liberation: N-ethylaniline hydrochloride is hygroscopic. Trace moisture in the storage environment acts as a localized solvent, slightly shifting the salt-base equilibrium to liberate the free amine.

• Radical Initiation: The liberated free base is highly reactive to molecular oxygen. Exposure to UV light or trace transition metals catalyzes a single-electron transfer (SET), forming a highly reactive aminium radical.

• Propagation and Coupling: These radicals rapidly undergo oxidative coupling to form azoxyarenes, quinone imines, and polyaniline-like oligomers[2][3]. These highly conjugated networks manifest macroscopically as a distinct yellow, red, or dark brown discoloration.

Auto-oxidation pathway of N-ethylaniline hydrochloride leading to colored impurities.

Part 2: Troubleshooting Guide

Discoloration is the primary macroscopic indicator of oxidation. The table below correlates visual symptoms with quantitative analytical data and provides actionable solutions to restore your material's integrity[4].

Visual Observation	HPLC-UV Profile (254 nm)	Probable Cause	Recommended Action
Pristine White Crystals	>99.5% purity, single sharp peak.	Optimal storage conditions maintained.	Continue inert storage protocol.
Faint Yellow Tint	0.5% - 1.0% late-eluting peaks (Quinone imines).	Minor oxygen exposure; trace moisture ingress.	Purge with Argon; store over desiccant at 2-8°C.
Pink / Light Red	1.0% - 3.0% impurities (Azoxyarenes).	Light exposure (UV-catalyzed radical formation).	Recrystallize (SOP 2); switch to amber vials.
Dark Brown / Black	>3.0% broad peaks (Polyaniline oligomers).	Severe oxidation; compromised seal or prolonged air exposure.	Discard, or perform rigorous free-base extraction and re-salting.

Part 3: Standard Operating Procedures (SOPs)

A self-validating protocol ensures that every step logically prevents the conditions necessary for degradation.

SOP 1: Inert Storage & Handling Protocol

To prevent the initiation of the oxidation cascade, the storage system must actively exclude moisture, light, and oxygen[4].

• Container Selection: Use amber glass vials to block UV light, preventing photo-catalyzed radical initiation.

• Atmosphere Purging: After every use, purge the vial's headspace with Argon gas.

  • Causality: Argon is denser than Nitrogen and ambient air. It forms a heavy, protective physical blanket over the solid crystals, whereas Nitrogen dissipates rapidly upon opening.

• Moisture Control: Seal the cap tightly with Parafilm and store the vial inside a secondary container (e.g., a desiccator cabinet) containing anhydrous calcium sulfate (Drierite).

• Temperature: Store at 2-8 °C to kinetically slow down any potential oxidation reactions.

SOP 2: Purification via Recrystallization

If HPLC analysis indicates >1% oxidative impurities, the salt must be purified to prevent catalyst poisoning in downstream reactions.

• Dissolution: Dissolve the degraded N-ethylaniline hydrochloride in a minimum volume of hot, anhydrous ethanol under a nitrogen atmosphere.

• Filtration: If dark polyaniline oligomers are present (which are typically insoluble in ethanol), perform a hot gravity filtration to remove them.

• Precipitation: Slowly add cold diethyl ether dropwise to the filtrate until the solution becomes slightly turbid.

• Crystallization: Allow the mixture to cool slowly to room temperature, then transfer to an ice bath (0 °C) to maximize the thermodynamic yield of the crystals.

• Recovery: Filter the pristine white crystals using a Schlenk frit under inert gas, wash with cold ether, and dry under high vacuum.

SOP 3: Analytical Detection (HPLC-UV)

To quantitatively validate the purity of the compound before sensitive experiments:

• Column: C18 Reverse-Phase (e.g., 250 x 4.6 mm, 5 µm).

• Mobile Phase: Gradient elution using 0.1% Trifluoroacetic acid (TFA) in Water (A) and Acetonitrile (B).

  • Causality: TFA suppresses the ionization of the residual free base, ensuring sharp, symmetrical peaks without tailing.

• Detection: UV at 254 nm (captures the aromatic ring) and 280 nm (highly sensitive to conjugated oxidation products like azoxyarenes).

Logical workflow for identifying and resolving oxidative degradation.

Part 4: Frequently Asked Questions (FAQs)

Q: Can I use discolored N-ethylaniline hydrochloride directly in my cross-coupling reactions? A: It is highly discouraged. The colored impurities (quinone imines and azoxyarenes) can act as radical scavengers or poison transition-metal catalysts (like Palladium or Nickel) used in cross-coupling, leading to erratic yields and complex purification profiles.

Q: Why does the salt degrade faster when stored in a humid environment, even if protected from light? A: N-ethylaniline hydrochloride is hygroscopic. Absorbed water acts as a micro-solvent that facilitates the dissociation of the salt into HCl and the free amine. The free amine is exponentially more susceptible to oxidation by ambient oxygen than the protonated salt[2].

Q: I only have Nitrogen gas in my lab. Is it sufficient for purging? A: While Nitrogen is better than ambient air, Argon is strongly preferred[4]. Because Nitrogen has a density similar to air, it easily mixes and escapes when the vial is opened. Argon is heavier and settles at the bottom of the vial, actively displacing oxygen away from the chemical bed.

References

• Title: Cas 4348-19-0, N-ETHYLANILINE HYDROCHLORIDE Source: LookChem URL: [Link]

• Title: Aniline Source: Wikipedia URL: [Link]

• Title: Controllable Selective Oxidation of Anilines to Azoxybenzenes and Nitrobenzenes by Regulating the Base Source: ACS Omega URL: [Link]

Sources

• 1. Cas 4348-19-0,N-ETHYLANILINE HYDROCHLORIDE | lookchem [lookchem.com]
• 2. Aniline - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Recrystallization and purification techniques for N-ethylaniline hydrochloride

Technical Support Center: N-Ethylaniline Hydrochloride Purification & Troubleshooting

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with isolating and purifying N-ethylaniline hydrochloride (CAS 4348-19-0). Because this compound is an amine hydrohalide, it is highly susceptible to solvolysis, oxidative degradation, and co-crystallization with inorganic salts.

The following workflows, validated protocols, and troubleshooting FAQs are engineered to provide self-validating, reproducible results for researchers and drug development professionals.

Mechanistic Overview & Purification Workflow

Purification strategies for N-ethylaniline hydrochloride must strictly control solvent polarity, moisture, and pH. The primary challenge is that amine hydrohalides tend to hydrolyze or decompose into hydrochloric acid and the free amine when exposed to water or excessive heat[1]. Consequently, purification relies heavily on anhydrous organic solvent systems to exploit the differential solubility between the target salt, inorganic byproducts, and organic impurities.

Workflow for N-ethylaniline hydrochloride purification based on impurity profiles.

Solvent Selection & Quantitative Data

Selecting the correct solvent system is the most critical variable. The goal is to kinetically trap impurities in one phase while driving the N-ethylaniline hydrochloride into another.

Solvent System	Suitability	Mechanistic Causality / Notes
Isopropanol (IPA)	Excellent	Amine HCl has a steep temperature-dependent solubility curve in IPA, while inorganic salts (NaCl, NH4Cl) remain highly insoluble even at boiling temperatures[2].
Absolute Ethanol	Good	Good solubility for the salt, but many amine hydrochlorides are too soluble in ethanol, leading to poor recrystallization yields unless an anti-solvent is used[3].
Water	Poor (Avoid)	Drives hydrolysis and decomposition of the amine hydrochloride back into the free base and HCl[1].
Diethyl Ether / Hexane	Anti-Solvent / Wash	Used to wash the final filtered salt to remove non-polar organic impurities without dissolving the salt[3].
THF / Dichloromethane	Extraction / Free-basing	DCM is ideal for extracting the neutralized free base; THF is an excellent oxygen-containing solvent for re-acidification with HCl gas[4].

Validated Experimental Protocols

Protocol A: Anhydrous Isopropanol Recrystallization (Targeting Inorganic Impurities)

Causality: This method leverages the differential solubility of species in hot isopropanol. Inorganic salts are kinetically trapped in the solid phase while the amine hydrochloride dissolves, allowing physical separation via hot filtration[2].

• Dissolution: Suspend the crude N-ethylaniline hydrochloride in anhydrous isopropanol (approx. 3-5 mL/g) in a round-bottom flask equipped with a reflux condenser.

• Heating: Heat the suspension to a gentle reflux (82°C) under an Argon atmosphere to prevent oxidative degradation of any trace free amine[5].

• Hot Filtration (Self-Validation Step): Rapidly filter the boiling mixture through a pre-warmed Buchner funnel.

  • Validation Check: The residue on the filter paper consists of inorganic impurities (e.g., NaCl)[4]. If the filtrate is cloudy, reheat until clear to ensure complete dissolution of the target salt.

• Crystallization: Allow the clear filtrate to cool slowly to room temperature, then transfer to an ice bath (0-5°C) for 2 hours to maximize precipitation[2].

• Isolation: Filter the purified crystals, wash with cold diethyl ether to remove trace non-polar organics, and dry under high vacuum[3].

Protocol B: Free-Base Swing and Re-precipitation (Targeting Heavy Organic Impurities)

Causality: When organic impurities strongly co-crystallize with the salt, breaking the salt into its free base allows for aqueous/organic phase separation, leaving polar impurities in the aqueous waste[4].

• Neutralization: Dissolve the crude salt in minimal water and slowly add 1M NaOH until the solution reaches pH 10.

  • Validation Check: The mixture will turn cloudy as the water-insoluble N-ethylaniline free base separates[4]. The aqueous phase must test strictly basic to ensure complete deprotonation.

• Extraction: Extract the aqueous layer three times with Dichloromethane (DCM). Combine the organic layers.

• Drying: Dry the combined DCM layers over anhydrous Na₂SO₄ to remove residual water, then filter.

• Solvent Swap: Evaporate the DCM under reduced pressure and redissolve the resulting oily free base in anhydrous THF or absolute ethanol[4].

• Re-acidification: Cool the solution in an ice bath (0°C) and slowly bubble anhydrous HCl gas (or add a stoichiometric amount of HCl in dioxane) until the solution is acidic to litmus[4].

• Isolation: Stir overnight at 4°C to allow complete salt formation, filter the precipitated N-ethylaniline hydrochloride, and dry under vacuum[4].

Troubleshooting & FAQs

Q: My purified N-ethylaniline hydrochloride crystals are turning dark yellow/brown over time. What is causing this? A: N-ethylaniline is highly sensitive to light and air. Prolonged exposure causes oxidative decomposition[5]. Corrective Action: Always store the purified salt in amber or opaque glass vials, blanketed under an inert gas like Argon, and keep at ambient or sub-ambient temperatures[5].

Q: I attempted to recrystallize using water, but my yields are terrible and the product smells strongly of amine. Why? A: Amine hydrohalides, particularly aniline derivatives, undergo solvolysis in water. Heating aniline hydrochloride in water causes it to hydrolyze and decompose into hydrochloric acid and the volatile free amine[1]. Corrective Action: Never use water as a recrystallization solvent for this compound. Switch to anhydrous isopropanol[3].

Q: After re-acidifying my free base with aqueous HCl, I have a mixture of my product and NaCl. How did the sodium get there and how do I remove it? A: If you neutralized with NaOH and then added aqueous HCl without first extracting the free base into an organic solvent, you synthesized NaCl in situ[4]. Corrective Action: You must extract the free base into DCM, evaporate the DCM, and then re-acidify in an organic solvent (like THF) using gaseous HCl or anhydrous HCl in ether[4]. To fix your current contaminated batch, apply Protocol A (Isopropanol Recrystallization) to leave the insoluble NaCl behind[2].

Q: Can I purify the salt using sublimation or distillation? A: Yes, but it requires highly specialized conditions. Vapor-phase purification of aniline hydrochlorides is possible by vaporizing the salt and condensing it in the presence of excess gaseous hydrogen chloride to suppress decomposition[1]. However, for standard laboratory scales, liquid-phase recrystallization is significantly safer, easier to control, and yields higher purity.

Sources

• 1. US1878970A - Purification of primary aromatic amine hydrohalides of the benzene series - Google Patents [patents.google.com]
• 2. Sciencemadness Discussion Board - Methylamine Purification - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. researchgate.net [researchgate.net]
• 4. echemi.com [echemi.com]
• 5. Page loading... [guidechem.com]

Technical Support Center: Optimizing Solvent Systems for Benzenamine N-Ethyl- Hydrochloride Reactions

Welcome to the Technical Support Center for Benzenamine N-ethyl- hydrochloride (commonly known as N-ethylaniline hydrochloride, CAS 4348-19-0). This guide is engineered for process chemists, researchers, and drug development professionals who are troubleshooting nucleophilic substitutions, cross-coupling, and amination workflows.

Because this substrate is supplied as a hydrochloride salt, optimizing your solvent system requires a dual approach: you must simultaneously manage the in situ dissociation of the salt to liberate the free base (N-ethylaniline, CAS 103-69-5) and ensure the solvent stabilizes the transition state of your specific reaction pathway.

Part 1: Physicochemical Data & Solvent Selection Matrix

Before troubleshooting, it is critical to understand the baseline properties of the substrate. The hydrochloride salt must be neutralized to liberate the nucleophilic free base. The table below summarizes the causality between the physical properties of N-ethylaniline and solvent/base selection.

Table 1: Key Physicochemical Parameters of N-Ethylaniline

Property	Value	Causality in Reaction Optimization
pKa (Conjugate Acid)	5.12[1]	Dictates the strength of the base required to liberate the free amine. Bases must have a conjugate acid pKa > 7 (e.g., K2HPO4, Cs2CO3) to ensure complete deprotonation.
Water Solubility	Insoluble (Free Base: 0.24 g/100 mL)[1]	Necessitates organic solvents. If aqueous workups are required, phase-transfer catalysts or highly miscible organic extraction solvents must be used.
LogP (Octanol/Water)	2.16[1]	Moderate lipophilicity means the free base partitions strongly into organic solvents (e.g., Toluene, EtOAc) upon neutralization, facilitating easy extraction.
Boiling Point	205 °C[2]	Allows for high-temperature reflux conditions in high-boiling solvents like NMP or DMSO without significant evaporative loss of the substrate.

Part 2: Troubleshooting Guides & FAQs

Q1: My nucleophilic aromatic substitution (SNAr) using N-ethylaniline hydrochloride is yielding <20% product. What is going wrong? A: The primary issue is likely incomplete liberation of the free amine or poor stabilization of the Meisenheimer complex.

• Mechanistic Cause: In an SNAr reaction, the nucleophile must be in its free, unprotonated state. If you are using a weak base or a non-polar solvent, the hydrochloride salt remains intact, neutralizing the lone pair on the nitrogen.

• Solution: Switch to a polar aprotic solvent with a high dielectric constant, such as N-Methyl-2-pyrrolidone (NMP) or Dimethylformamide (DMF). Incorporate a mild inorganic base like Cesium Carbonate (Cs2CO3) or Potassium Phosphate (K2HPO4)[3]. Polar aprotic solvents solvate the alkali metal cations, leaving the carbonate/phosphate highly active to deprotonate the hydrochloride salt, while simultaneously stabilizing the anionic transition state of the SNAr reaction[3].

Q2: I am observing competitive hydrolysis of my electrophile instead of the desired N-alkylation. How can I suppress this? A: This occurs when trace moisture in the solvent system reacts with your electrophile faster than the bulky secondary amine.

• Mechanistic Cause: N-ethylaniline is sterically hindered compared to primary amines or water. If the solvent system is not strictly anhydrous, or if the base used generates water (e.g., NaOH or KOH), hydrolysis will outcompete amination[4].

• Solution:

  • Use rigorously anhydrous solvents (e.g., anhydrous Toluene or Dichloromethane).

  • Use a non-nucleophilic, non-water-generating base such as N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA).

  • Alternatively, explore mechanochemical (solvent-free) ball-milling techniques with K2HPO4, which have proven highly effective in suppressing solvolysis during nucleophilic substitutions[5].

Q3: In palladium-catalyzed cross-coupling (e.g., Buchwald-Hartwig amination), my catalyst is precipitating, and the reaction stalls. What solvent/base combination is optimal for the hydrochloride salt? A: The chloride counterion from the N-ethylaniline hydrochloride is likely poisoning the palladium catalyst, or the base is insoluble in your current solvent.

• Mechanistic Cause: High local concentrations of chloride ions can form inactive palladium-chloride dimers. Additionally, if the base (like NaOtBu) cannot dissolve, the catalytic cycle cannot undergo the crucial reductive elimination step.

• Solution: Pre-treat the N-ethylaniline hydrochloride with an organic base to form the free amine, and filter off the resulting salts before adding the palladium catalyst. For the main reaction, use Toluene as the solvent with a strong, soluble organic base like Lithium bis(trimethylsilyl)amide (LiHMDS), which can handle the neutralization and the catalytic cycle seamlessly without introducing heterogeneous mixing issues[4].

Part 3: Standardized Experimental Protocols

Protocol: Optimized in situ Neutralization and SNAr with N-Ethylaniline Hydrochloride This self-validating protocol ensures complete liberation of the free base prior to the introduction of the electrophile, minimizing side reactions and maximizing chemoselectivity.

Reagents:

• N-Ethylaniline hydrochloride (1.0 equiv)

• Aryl halide electrophile (1.1 equiv)

• Cesium Carbonate (Cs2CO3, 2.5 equiv - accounts for both neutralization and SNAr base requirements)

• Anhydrous N,N-Dimethylformamide (DMF, 0.5 M)

Step-by-Step Methodology:

• Salt Dissociation: Charge a flame-dried Schlenk flask with N-ethylaniline hydrochloride (1.0 equiv) and anhydrous Cs2CO3 (2.5 equiv) under an inert argon atmosphere.

• Solvent Addition: Add anhydrous DMF (to reach 0.5 M concentration). Stir the suspension vigorously at room temperature for 30 minutes.

  • Self-Validation Check: The formation of a fine, chalky CsCl precipitate indicates successful liberation of the free base.

• Electrophile Introduction: Dissolve the aryl halide (1.1 equiv) in a minimal volume of DMF and add it dropwise to the reaction mixture over 10 minutes to prevent thermal spiking.

• Reaction Maturation: Heat the mixture to 80 °C. Monitor via TLC or LC-MS. The high dielectric constant of DMF will stabilize the intermediate Meisenheimer complex, driving the reaction forward[3].

• Quench and Workup: Once complete, cool to room temperature and quench with distilled water (10x reaction volume). Extract the aqueous layer with Ethyl Acetate (3 x 15 mL). The lipophilic product will partition entirely into the organic layer[1].

• Purification: Wash the combined organic layers with brine to remove residual DMF, dry over anhydrous Na2SO4, concentrate under reduced pressure, and purify via flash column chromatography.

Part 4: Workflow Visualization

The following diagram maps the logical causality between base selection, solvent properties, and the intended reaction pathway when starting with N-ethylaniline hydrochloride.

Decision matrix for base and solvent optimization in N-ethylaniline hydrochloride reactions.

References

• PubChem. "N-Ethylaniline | C8H11N | CID 7670". National Center for Biotechnology Information. URL:[Link]

• The Royal Society of Chemistry. "Directed nucleophilic aromatic substitution reaction". Organic & Biomolecular Chemistry. URL:[Link]

• ChemRxiv. "Mechanochemical Nucleophilic Substitution of Alcohols via Isouronium Intermediates". ChemRxiv Preprints. URL:[Link]

Sources

• 1. N-Ethylaniline | C8H11N | CID 7670 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chemrxiv.org [chemrxiv.org]

Minimizing side reactions and impurities in Benzenamine N-ethyl- hydrochloride coupling

Technical Support Center: Troubleshooting Benzenamine N-Ethyl- Hydrochloride Coupling Reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to provide authoritative, field-proven strategies for mitigating side reactions and impurities when utilizing Benzenamine N-ethyl- hydrochloride (N-ethylaniline hydrochloride, CAS 537-73-5) in complex coupling chemistries.

Rather than merely listing steps, this guide focuses on the causality behind experimental choices. By understanding the thermodynamic and kinetic forces at play, you can transform unpredictable side reactions into tightly controlled, self-validating workflows.

PART 1: The Causality of Impurities in Electrophilic Azo Coupling

When N-ethylaniline hydrochloride is used as a coupling component with diazonium salts, its secondary amine structure introduces specific mechanistic vulnerabilities. The nitrogen atom is highly nucleophilic, leading to kinetic competition between N-attack and the thermodynamically favored para-C-attack.

Q: Why is my azo coupling yielding a high concentration of N-nitroso-N-ethylaniline instead of the target dye? A: This is a classic dead-end impurity caused by residual nitrous acid ( HNO2​ ). During the upstream diazotization of your primary amine, an excess of sodium nitrite is typically used. If this excess is not strictly quenched before the addition of N-ethylaniline, the unreacted HNO2​ rapidly acts as an electrophile. Because N-ethylaniline is a secondary amine, it undergoes N-nitrosation rather than forming a diazonium salt[1]. Diagnostic Fix: Always perform a starch-iodide test before coupling. Quench any residual nitrite by adding sulfamic acid or urea until the starch-iodide paper remains white.

Q: My LC-MS shows a mass corresponding to the coupled product, but NMR confirms it is a diazoamino (triazene) compound. How do I force C-coupling? A: You are observing kinetic N-coupling. At higher pH levels (pH > 6.0), the secondary amine is fully deprotonated and highly nucleophilic, leading the diazonium ion to attack the nitrogen, forming a triazene. To force the thermodynamically stable para-C-azo product, you must strictly control the reaction pH between 4.0 and 5.5[2]. In this mildly acidic window, the amine nitrogen is partially protonated (reducing its nucleophilicity), while the free-base equilibrium provides enough activated aromatic rings to undergo electrophilic aromatic substitution at the para-position. If the triazene has already formed, it can be salvaged via the Diazoamino-Aminoazo rearrangement by lowering the pH to 2.0 and gently heating, which forces the diazonium group to migrate to the para-carbon.

PART 2: The Causality of Impurities in C-N Cross-Coupling (Buchwald-Hartwig)

Transition-metal catalyzed C-N coupling using the hydrochloride salt of N-ethylaniline requires precise stoichiometric control. The presence of the HCl equivalent fundamentally alters the catalytic cycle's base requirements.

Q: My Buchwald-Hartwig amination using N-ethylaniline HCl stalls at <15% conversion. What is causing the catalyst to die? A: The failure lies in base stoichiometry. In a standard Buchwald-Hartwig cycle, one equivalent of base is required to neutralize the HX generated during the formation of the C-N bond. However, because you are using the hydrochloride salt of N-ethylaniline, you must add an additional 1.0 equivalent of a strong base (e.g., NaOtBu or Cs2​CO3​ ) specifically to generate the free amine in situ. If you only use standard base equivalents, the reaction environment remains acidic, which prevents the formation of the critical palladium-amido intermediate and leads to rapid protodemetalation (catalyst poisoning)[3].

Q: I am detecting aniline and hydrodehalogenated arene (Ar-H) in my product mixture. Where are these coming from? A: These are the direct results of β -hydride elimination. After the palladium-amido complex forms, the N-ethyl group provides available β -hydrogens. If the subsequent reductive elimination step is slow, the Pd(II) center will abstract a β -hydride, releasing an N-phenylacetaldimine intermediate (which hydrolyzes to aniline and acetaldehyde upon workup)[4]. The resulting Pd-hydride species then transfers the hydride to your aryl halide, yielding the hydrodehalogenated Ar-H impurity. Diagnostic Fix: Switch to a highly sterically demanding, electron-rich biaryl phosphine ligand (such as BrettPhos or RuPhos). The extreme steric bulk of these ligands forces the Pd(II) center to undergo rapid reductive elimination, kinetically outcompeting the β -hydride elimination pathway[5].

PART 3: Quantitative Impurity Profiling

Table 1: Azo Coupling Impurity Profile & Mitigation

Impurity	Formation Mechanism	Analytical Signature (LC-MS / NMR)	Mitigation Strategy
N-Nitroso-N-ethylaniline	Electrophilic attack by unquenched HNO2​	[M+H]+ = 151 m/z; distinct N-NO stretch in IR	IPQC: Sulfamic acid quench verified by starch-iodide test.
Triazene (Diazoamino)	Kinetic N-coupling due to high basicity	Broad NH peak absent in 1H NMR; N-N=N stretch	Buffer reaction strictly to pH 4.0–5.5 using Sodium Acetate.
Ortho-C-Azo Isomer	Steric crowding at para-position or high temp	Aromatic splitting pattern shows 1,2,4-substitution	Maintain coupling temperature strictly between 0–5 °C.

Table 2: C-N Cross-Coupling Impurity Profile & Mitigation

Impurity	Formation Mechanism	Analytical Signature (LC-MS / NMR)	Mitigation Strategy
Aniline	β -hydride elimination of the N-ethyl group	[M+H]+ = 94 m/z; Primary amine NH2 protons	Use bulky ligands (BrettPhos) to accelerate reductive elimination.
Hydrodehalogenated Arene	Hydride transfer from Pd-H intermediate	Loss of halogen mass; simplified aromatic region	Ensure strict anhydrous conditions; optimize ligand bulk.
Homocoupled Biaryl	Pd-mediated oxidative homocoupling	[2M - 2X]+ mass; symmetrical NMR	Degas solvents thoroughly (freeze-pump-thaw) to remove O2​ .

PART 4: Self-Validating Experimental Protocols

Protocol A: Regioselective Azo Coupling of N-Ethylaniline Hydrochloride

This protocol utilizes a self-validating feedback loop for nitrite quenching and pH control.

• Diazotization: Dissolve the primary aromatic amine (1.0 eq) in 2.5 M HCl (3.0 eq) and cool to 0 °C. Slowly add aqueous NaNO2​ (1.05 eq) dropwise, maintaining the temperature below 5 °C.

• IPQC 1 (Nitrite Quench): After 30 minutes, spot the reaction mixture on starch-iodide paper. A blue/black color indicates excess HNO2​ . Add 10% aqueous sulfamic acid dropwise until a fresh starch-iodide spot remains white. Causality: This completely prevents N-nitrosation.

• Substrate Preparation: Dissolve N-ethylaniline hydrochloride (1.0 eq) in a minimal amount of water.

• Coupling: Add the N-ethylaniline solution to the diazonium salt at 0 °C. Immediately begin adding a saturated solution of Sodium Acetate dropwise.

• IPQC 2 (pH Validation): Monitor the reaction continuously with a calibrated pH probe. Halt Sodium Acetate addition when the pH reaches exactly 4.5. Maintain pH 4.5–5.0 for 2 hours. Causality: This pH window blocks triazene formation and forces para-C-coupling.

• Isolation: Filter the precipitated dye, wash with cold water, and dry under vacuum.

Protocol B: Buchwald-Hartwig Amination using N-Ethylaniline Hydrochloride

This protocol accounts for the critical base stoichiometry required for HCl salts.

• Reagent Charging: In a glovebox, charge an oven-dried Schlenk flask with Aryl Bromide (1.0 eq), N-ethylaniline hydrochloride (1.2 eq), Pd2​(dba)3​ (2.0 mol%), and BrettPhos (4.8 mol%).

• Base Stoichiometry: Add Sodium tert-butoxide (NaOtBu). Critical Step: Add exactly 2.4 equivalents (1.2 eq to neutralize the amine HCl salt + 1.2 eq for the catalytic cycle). Causality: Prevents acidic catalyst poisoning.

• Degassing: Seal the flask, remove from the glovebox, and add anhydrous, degassed Toluene (0.2 M) under a positive argon stream.

• Reaction: Heat the mixture to 100 °C for 12 hours.

• IPQC 3 (Conversion Check): Pull a 50 µL aliquot, dilute in MeCN, and analyze via LC-MS. Look for the absence of the Ar-Br peak and the presence of the target mass. If aniline is detected, verify ligand integrity and degassing procedures.

• Workup: Cool to room temperature, dilute with EtOAc, filter through a pad of Celite to remove Pd black and salts, and concentrate in vacuo.

PART 5: Mechanistic Workflows

Diagram 1: Divergent Pathways in Azo Coupling

Pathways of N-ethylaniline coupling: target C-coupling vs. N-nitrosation and triazene impurities.

Diagram 2: Buchwald-Hartwig Catalytic Cycle & Impurity Formation

Buchwald-Hartwig catalytic cycle highlighting competitive beta-hydride elimination pathways.

References

• Leveraging the Redox Promiscuity of Nickel To Catalyze C–N Coupling Reactions. ACS Publications.3

• N-Ethyl-m-toluidine (CAS 102-27-2) - Benchchem. Benchchem.1

• US5872228A - Process for the preparation of reactive azo dyes. Google Patents.2

• Highly Regio- and Chemoselective Oxidative C–H/C–H Cross-Couplings of Anilines and Phenols Enabled by a Co-Oxidant-Free Rh(I)/Zn(NTf2)2/Air Catalytic System. ACS Catalysis.5

• Biomass-Derived Single Zn Atom Catalysts: The Multiple Roles of Single Zn Atoms in the Oxidative Cleavage of C–N Bonds. PMC.4

Sources

• 1. N-Ethyl-m-toluidine (CAS 102-27-2)|Supplier [benchchem.com]
• 2. US5872228A - Process for the preparation of reactive azo dyes - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Biomass-Derived Single Zn Atom Catalysts: The Multiple Roles of Single Zn Atoms in the Oxidative Cleavage of C–N Bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Handling moisture sensitivity and hygroscopic issues of N-ethylaniline hydrochloride

Welcome to the technical support center for N-ethylaniline hydrochloride. This guide is designed for researchers, scientists, and drug development professionals who work with this versatile but challenging compound. As a hygroscopic and moisture-sensitive substance, improper handling of N-ethylaniline hydrochloride can lead to significant experimental variability, inaccurate results, and compromised product integrity.

This document moves beyond standard handling instructions to provide in-depth, field-proven insights into why specific protocols are necessary and how to troubleshoot the common issues that arise from moisture contamination. Our goal is to empower you with the expertise to ensure the scientific integrity and reproducibility of your work.

Section 1: Understanding the Core Problem - Hygroscopicity and its Consequences

This section addresses the fundamental properties of N-ethylaniline hydrochloride and the direct impact of moisture absorption.

FAQ 1: What does it mean that N-ethylaniline hydrochloride is hygroscopic and moisture-sensitive?

Hygroscopicity is the inherent property of a substance to attract and hold water molecules from the surrounding environment, i.e., the air.[1] For N-ethylaniline hydrochloride, a salt, this means it will readily absorb atmospheric moisture. This can lead to physical changes like clumping or caking and, more critically, can initiate chemical degradation.[2] The hydrochloride salt form can be particularly susceptible to these issues. Furthermore, the parent compound, N-ethylaniline, is known to be sensitive to air and light, often turning brown upon exposure, which suggests that the presence of moisture could accelerate oxidative degradation pathways.[3][4]

FAQ 2: What are the specific consequences of moisture absorption in my experiments?

Improper handling of hygroscopic compounds like N-ethylaniline hydrochloride can lead to a cascade of experimental errors.[2] These can be broadly categorized into physical and chemical issues:

Issue Category	Specific Consequences	Impact on Research
Physical Changes	- Clumping and Caking: The powder becomes difficult to handle, manipulate, and accurately weigh.[1] - Deliquescence: In high humidity, the compound may absorb enough water to dissolve itself, forming a concentrated aqueous solution.[2]	- Inaccurate weighing leading to errors in solution concentration. - Difficulty in transferring the reagent.
Chemical Degradation	- Hydrolysis: The presence of water can potentially lead to the hydrolysis of the hydrochloride salt, altering the compound's chemical identity. - Accelerated Oxidation: Moisture can facilitate oxidation, leading to the formation of colored impurities. N-ethylaniline itself is known to decompose on contact with air or light.[5][6]	- Introduction of impurities that can interfere with reactions or analytical measurements. - Reduced purity and potency of the reagent. - Inaccurate stoichiometric calculations in synthetic procedures.
Inaccurate Weighing	- The measured weight of the powder will be a combination of the compound and an unknown amount of absorbed water.	- Preparation of stock solutions with lower-than-intended concentrations.[2] - Poor reproducibility of experimental results.

FAQ 3: How can I visually assess if my N-ethylaniline hydrochloride has been compromised by moisture?

A fresh, high-purity sample of N-ethylaniline hydrochloride should be a free-flowing crystalline solid. Visual inspection is the first line of defense against using a compromised reagent.

• Clumping or Caking: If the powder is not loose and has formed clumps or a solid mass, it is a clear sign of moisture absorption.[2]

• Discoloration: While the parent N-ethylaniline is known to darken on exposure to air and light, a significant change in the color of the hydrochloride salt from white/off-white to yellow or brown can indicate degradation, which may be accelerated by moisture.[3][4]

If you observe these changes, the purity of the reagent is questionable. For non-critical applications, you might proceed with caution, but for sensitive experiments requiring high accuracy, using a fresh, unopened container is strongly recommended.[2]

Section 2: Proactive Measures - Best Practices for Storage and Handling

Preventing moisture contamination is always preferable to dealing with its consequences. Adhering to strict storage and handling protocols is critical for maintaining the integrity of N-ethylaniline hydrochloride.

FAQ 4: What are the ideal storage conditions?

To maintain the chemical and physical integrity of N-ethylaniline hydrochloride, it should be stored in a tightly sealed container in a cool, dry, and dark place.[7][8] The use of a desiccator is highly recommended to provide a low-humidity environment.[9] For long-term storage or for highly sensitive applications, storing the material under an inert atmosphere (e.g., in a glovebox or using a nitrogen-filled container) can provide an additional layer of protection against both moisture and oxidation.[10][11]

FAQ 5: Is there a specific workflow for handling the container to minimize exposure?

Yes, minimizing the time the container is open to the atmosphere is crucial.[2]

• Preparation is Key: Have all your tools (spatulas, weigh boats, etc.) clean, dry, and ready before opening the container.[2]

• Equilibrate to Room Temperature: If the container has been stored in a refrigerator or freezer, allow it to warm to room temperature before opening. This prevents condensation of atmospheric moisture onto the cold powder.

• Minimize Open Time: Open the container, quickly remove the desired amount of material, and immediately and securely reseal the container.[2][12]

• Inert Gas Blanket: For highly sensitive applications, consider flushing the headspace of the container with a dry, inert gas like nitrogen or argon before sealing. This is standard practice for many air- and moisture-sensitive reagents.[11]

FAQ 6: Should I aliquot the bulk container into smaller, single-use vials?

Aliquoting is an excellent strategy, especially for larger containers that will be used over an extended period.[2]

• Benefit: It prevents the repeated opening and closing of the main stock bottle, which introduces moisture and air with each use.

• Procedure: This should be done in a controlled environment, such as a glovebox or a dry room.[10] If a glovebox is not available, work quickly in a low-humidity environment. The smaller vials should be tightly sealed and stored in a desiccator.

Section 3: Troubleshooting Experimental Failures

Even with the best practices, issues can arise. This section provides a logical framework for troubleshooting common problems related to the hygroscopic nature of N-ethylaniline hydrochloride.

Scenario 1: Inaccurate Concentration of Stock Solutions

• Problem: You've carefully weighed what you thought was 100 mg of N-ethylaniline hydrochloride to make a 1 mg/mL solution, but subsequent analysis (e.g., by HPLC with a standard) shows the concentration is only 0.85 mg/mL.

• Root Cause Analysis: The most likely culprit is that the weighed powder contained a significant amount of absorbed water. The analytical balance measures the total mass (compound + water), leading you to use less of the actual compound than intended.[2]

• Troubleshooting Steps:

  • Assess the Solid: Examine the bulk material for signs of moisture absorption (clumping, discoloration).

  • Standardize Your Solution: If you must use the existing stock, you can determine its exact concentration via an appropriate analytical method (e.g., quantitative HPLC against a certified reference standard, or titration).[2]

  • Prepare a Fresh Stock: For future work, use a fresh, unopened container of the reagent if possible. Follow the rigorous weighing protocol outlined in the next section to minimize moisture uptake during preparation.

Scenario 2: Inconsistent Reaction Yields or Profiles

• Problem: You are performing a synthesis where N-ethylaniline hydrochloride is a key reactant. One day the reaction yields 85%, and the next, under identical conditions, it yields 60% with more side products.

• Root Cause Analysis:

  • Stoichiometric Imbalance: If your reagent has absorbed water, the actual molar amount of N-ethylaniline hydrochloride added to the reaction is less than calculated. This can dramatically affect reactions where stoichiometry is critical.

  • Inhibition/Side Reactions: The absorbed water itself might participate in or inhibit the desired reaction, or it could promote the degradation of other sensitive reagents in the mixture.

• Troubleshooting Flowchart:

Caption: Troubleshooting inconsistent reactions.

Section 4: Essential Laboratory Protocols

This section provides detailed, step-by-step instructions for critical procedures.

Protocol 1: Accurate Weighing of N-Ethylaniline Hydrochloride

This protocol is designed to minimize atmospheric exposure during weighing.

Objective: To accurately weigh a specific mass of N-ethylaniline hydrochloride while preventing moisture absorption.

Materials:

• N-ethylaniline hydrochloride

• Analytical balance

• Clean, dry spatula

• Weigh boat or a pre-weighed vial with a cap

Procedure:

• Ensure all equipment is clean and dry. Laboratory glassware can be oven-dried to remove adsorbed moisture.[10]

• Place a weigh boat or a clean, dry vial (with its cap) on the analytical balance and tare the balance to zero.[12]

• Have your destination container (e.g., a volumetric flask for making a solution) ready.

• Minimize the time the primary container of the hygroscopic powder is open.[2] Quickly open the container of N-ethylaniline hydrochloride.

• Using a clean, dry spatula, rapidly transfer an approximate amount of the powder to the tared weigh boat or vial.

• Immediately and securely close the main container of N-ethylaniline hydrochloride.[2]

• Place the weigh boat or the now-capped vial back on the balance and record the precise weight.

• Promptly transfer the weighed powder to its destination flask for dissolution.

Workflow for Weighing and Dispensing

Sources

• 1. ibisscientific.com [ibisscientific.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Ethylaniline [drugfuture.com]
• 4. ICSC 1385 - N-ETHYLANILINE [inchem.org]
• 5. N-Ethylaniline | C8H11N | CID 7670 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Page loading... [guidechem.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. WERCS Studio - Application Error [assets.thermofisher.com]
• 9. How to weigh a higroscopic substance - Chromatography Forum [chromforum.org]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 11. Preservation of Moisture-Sensitive Chemical Reagents [sigmaaldrich.com]
• 12. ehs.wisc.edu [ehs.wisc.edu]

Reference Data & Comparative Studies

1H and 13C NMR Spectral Reference Guide: Benzenamine N-ethyl- hydrochloride vs. Free Base

Executive Summary

In pharmaceutical development and fine chemical synthesis, distinguishing between free base amines and their corresponding salts is a critical analytical checkpoint. Benzenamine N-ethyl- hydrochloride (commonly known as N-ethylaniline hydrochloride, CAS: 4348-19-0) and its free base counterpart, N-ethylaniline (CAS: 103-69-5), exhibit distinct physical and spectroscopic properties[1],[2].

This guide provides an objective, data-driven comparison of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for both forms. By analyzing the chemical shifts and splitting patterns of protons on the alkyl chain and the aromatic ring[3], researchers can definitively validate the protonation state of their synthesized compounds, ensuring batch-to-batch consistency and structural integrity.

Mechanistic Grounding: The Impact of Protonation on Chemical Shifts

To interpret the NMR spectra accurately, one must understand the causality behind the chemical shifts. In the free base (N-ethylaniline), the lone pair of electrons on the secondary nitrogen atom is delocalized into the aromatic π -system via resonance (+R effect). This electron donation significantly shields the ortho and para protons and carbons, shifting their signals upfield.

When N-ethylaniline is treated with hydrochloric acid, it forms the ammonium salt, N-ethylanilinium chloride[4]. Protonation fundamentally alters the electronic environment:

• Loss of Resonance: The nitrogen lone pair is now bonded to a proton, eliminating the +R electron-donating effect. The ortho and para positions lose their extra electron density and shift drastically downfield.

• Inductive Deshielding: The newly formed positively charged nitrogen ( N+ ) exerts a powerful electron-withdrawing inductive effect (-I). This strongly deshields the adjacent alpha-protons (on the ethyl -CH₂- group), pulling them further downfield compared to the free base.

• Ipso-Carbon Shielding: Counterintuitively, the ipso-carbon (the aromatic carbon directly attached to the nitrogen) shifts upfield in the ¹³C NMR spectrum upon protonation. This occurs because the highly polarized C-N bond of the free base loses its partial double-bond character when resonance is disrupted.

Fig 1. Mechanistic impact of protonation on the electronic environment and NMR chemical shifts.

Comparative Spectral Data

The following tables summarize the empirical ¹H and ¹³C NMR reference data for both the free base and the hydrochloride salt. Data is synthesized from authoritative spectral databases[2],[5].

Table 1: ¹H NMR Chemical Shift Comparison (400 MHz)

Proton Environment	N-Ethylaniline (Free Base) in CDCl₃	Benzenamine N-ethyl- HCl (Salt) in DMSO-d₆	Shift Causality / Multiplicity
-CH₃ (Ethyl)	1.22 ppm	1.25 ppm	Triplet (t, J = 7.1 Hz). Minimal change as it is distant from the nitrogen.
-CH₂- (Ethyl)	3.11 ppm	3.25 - 3.35 ppm	Quartet (q, J = 7.1 Hz). Deshielded by the adjacent positive charge ( N+ ).
-NH / -NH₂⁺	3.42 ppm (br s, 1H)	10.05 ppm (br s, 2H)	Massive downfield shift due to direct protonation and hydrogen bonding.
Ortho Ar-H	6.60 ppm	7.45 ppm	Deshielded due to the loss of +R resonance donation.
Para Ar-H	6.68 ppm	7.35 ppm	Deshielded due to the loss of +R resonance donation.
Meta Ar-H	7.15 ppm	7.40 ppm	Moderate deshielding driven by the -I effect of the ammonium group.

Table 2: ¹³C NMR Chemical Shift Comparison (100 MHz)

Carbon Environment	N-Ethylaniline (Free Base) in CDCl₃	Benzenamine N-ethyl- HCl (Salt) in DMSO-d₆	Shift Causality
-CH₃ (Ethyl)	14.9 ppm	12.5 ppm	Minor upfield shift due to solvent effects and structural rigidity.
-CH₂- (Ethyl)	38.6 ppm	42.1 ppm	Deshielded by the adjacent positive nitrogen atom.
Ortho Ar-C	112.8 ppm	123.5 ppm	Deshielded (loss of electron donation to the ring).
Para Ar-C	117.1 ppm	129.2 ppm	Deshielded (loss of electron donation to the ring).
Meta Ar-C	129.3 ppm	130.1 ppm	Minimal change; meta positions are unaffected by resonance.
Ipso Ar-C	148.5 ppm	136.4 ppm	Upfield shift due to the loss of C-N partial double bond character.

Experimental Protocols: Self-Validating NMR Acquisition

To ensure absolute trustworthiness in your analytical results, the NMR acquisition must be treated as a self-validating system. The protocol below details the exact methodology required to reproduce the reference data.

Step 1: Standardized Sample Preparation

• Weighing: Accurately weigh 15–20 mg of the analytical standard.

• Solvent Selection (Critical Causality):

  • For N-Ethylaniline (Free Base) : Dissolve in 0.6 mL of Deuterated Chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS). The free base is a non-polar oily liquid that is highly miscible in CDCl₃[1].

  • For Benzenamine N-ethyl- HCl (Salt) : Dissolve in 0.6 mL of Deuterated Dimethyl Sulfoxide (DMSO-d₆). Do not use CDCl₃. The hydrochloride salt is highly polar; attempting to force it into CDCl₃ will result in poor signal-to-noise ratios and the potential loss of the critical exchangeable -NH₂⁺ proton signals.

Step 2: Instrument Tuning & Locking

• Transfer the dissolved sample into a precision 5 mm NMR tube.

• Insert the tube into a 400 MHz NMR spectrometer.

• Lock the magnetic field to the solvent deuterium signal (CDCl₃ at 7.26 ppm or DMSO-d₆ at 2.50 ppm). Shim the Z-axis to achieve a solvent peak width at half-height of < 1.0 Hz.

Step 3: Acquisition Parameters

• ¹H NMR: Set the relaxation delay (D1) to 2.0 seconds. This ensures complete longitudinal relaxation of all protons, which is mandatory for accurate quantitative integration. Acquire 16 to 32 scans.

• ¹³C NMR: Utilize a proton-decoupled sequence (e.g., WALTZ-16). Set D1 to 2.0 seconds and acquire 512 to 1024 scans depending on the exact sample concentration.

Step 4: Data Processing & Internal Validation

• Apply a 0.3 Hz exponential line broadening factor for ¹H spectra and 1.0 Hz for ¹³C spectra prior to Fourier Transformation.

• Self-Validation Check: Calibrate the TMS peak to exactly 0.00 ppm. Integrate the ethyl group signals. The -CH₂- quartet must integrate to exactly 2.00 relative to the -CH₃ triplet at 3.00. Any deviation greater than 5% indicates either incomplete relaxation (requiring a longer D1) or the presence of co-eluting impurities.

Fig 2. Standardized and self-validating NMR analytical workflow for N-ethylaniline derivatives.

References

• Title: N-Ethylaniline | C8H11N | CID 7670 Source: PubChem - NIH URL: [Link]

• Title: Problem 60: What products are formed when N-ethylaniline... Source: Vaia URL: [Link]

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• 1. N-Ethylaniline | C8H11N | CID 7670 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-ETHYLANILINE HYDROCHLORIDE(4348-19-0) 1H NMR [m.chemicalbook.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. vaia.com [vaia.com]
• 5. N-Ethylaniline(103-69-5) 13C NMR spectrum [chemicalbook.com]

Benzenamine N-ethyl- hydrochloride vs N-methylaniline hydrochloride reactivity comparison

An in-depth understanding of secondary aniline derivatives is critical for drug development professionals and synthetic chemists designing active pharmaceutical ingredients (APIs). While Benzenamine N-ethyl- hydrochloride (N-ethylaniline HCl) and N-methylaniline hydrochloride may appear functionally interchangeable at a glance, the single-carbon difference in their alkyl chains fundamentally alters their electronic profiles, steric hindrance, and subsequent kinetic behavior in synthesis.

As an application scientist, I approach the selection of these reagents by decoupling their thermodynamic basicity from their kinetic nucleophilicity. This guide objectively compares their reactivity profiles and provides self-validating experimental frameworks to evaluate their performance in your specific chemical workflows.

Physicochemical Profiling: Electronics vs. Sterics

To utilize these hydrochloride salts in nucleophilic applications (such as acylation, alkylation, or Buchwald-Hartwig cross-coupling), they must first be neutralized to their free base forms. The protonated anilinium species is entirely non-nucleophilic and acts as a strongly deactivating, meta-directing group in electrophilic aromatic substitution.

Once deprotonated, the reactivity of the free secondary amine is governed by the balance between the inductive electron-donating effect (+I) of the alkyl group and its steric bulk .

Quantitative Comparison Table

Property	N-Methylaniline Hydrochloride	Benzenamine N-ethyl- Hydrochloride
CAS Number	2739-12-0[1]	4348-19-0[2]
Free Base CAS	100-61-8	103-69-5
Molecular Weight	143.61 g/mol	157.64 g/mol
pKa (Conjugate Acid)	~4.85[3]	~5.12[4]
Inductive Effect (+I)	Moderate	Stronger
Steric Profile	Low Hindrance	Moderate Hindrance
Primary Synthetic Role	High-turnover nucleophile	Sterically-tuned coupling partner

Causality of pKa Differences: The ethyl group in N-ethylaniline exerts a slightly stronger positive inductive effect (+I) than the methyl group. This pushes additional electron density onto the nitrogen atom, stabilizing the protonated conjugate acid and increasing the thermodynamic basicity of the free base (pKa 5.12 vs 4.85)[3][4]. However, in synthetic applications, basicity does not strictly correlate with nucleophilicity .

Reactivity Divergence: The Kinetic Override

While N-ethylaniline is thermodynamically more basic, N-methylaniline is generally the superior nucleophile in sterically constrained environments[5].

• Nucleophilic Acylation & SNAr: N-methylaniline reacts significantly faster with acyl chlorides or aryl halides. The added bulk of the ethyl group in N-ethylaniline restricts the optimal Bürgi-Dunitz trajectory required for electrophilic attack. The steric penalty of the ethyl group overrides its slight electronic advantage.

• Palladium-Catalyzed Cross-Coupling: In Buchwald-Hartwig aminations, N-methylaniline undergoes faster oxidative addition and reductive elimination cycles. Utilizing N-ethylaniline often requires switching to more sterically accommodating, electron-rich phosphine ligands (e.g., XPhos or BrettPhos) to prevent catalyst stalling and suppress β-hydride elimination side reactions.

Fig 1: Mechanistic divergence between N-methyl and N-ethyl aniline derivatives.

Experimental Methodology: Comparative Acylation Kinetics

Step-by-Step Protocol

• Free Base Generation (In Situ): Suspend 1.0 mmol of the chosen aniline hydrochloride (N-methylaniline HCl or N-ethylaniline HCl) in 5.0 mL of anhydrous dichloromethane (DCM). Add 1.1 mmol of Triethylamine (TEA). Causality: TEA (pKa ~10.7) completely deprotonates the aniline hydrochlorides (pKa ~5), ensuring the nucleophile is 100% active. The resulting TEA-HCl salt remains partially soluble/suspended but does not interfere with the acylation.

• Electrophile Addition: Equilibrate the reaction vial to exactly 0 °C using an ice-water bath. Add 0.8 mmol of benzoyl chloride dropwise under vigorous stirring. Causality: Using a sub-stoichiometric amount of the electrophile (0.8 eq) relative to the nucleophile (1.0 eq) simplifies the rate constant derivation and ensures the reaction does not stall due to reagent depletion.

• Kinetic Sampling & Quenching: Extract 50 µL aliquots at precise intervals: t = 2, 5, 10, and 30 minutes. Immediately inject each aliquot into a vial containing 1.0 mL of pure methanol. Causality: Methanol acts as a chemical quench. It instantly solvolyzes any unreacted benzoyl chloride into methyl benzoate, "freezing" the reaction state at that exact second and preventing further conversion during analysis.

• Chromatographic Analysis: Analyze the quenched samples via HPLC-UV (254 nm). Quantify the ratio of the formed product (N-methylbenzanilide or N-ethylbenzanilide) against the methyl benzoate quench-product.

Fig 2: Standardized kinetic workflow for comparative nucleophilic acylation.

Conclusion

For high-throughput library synthesis or standard SNAr/acylation reactions, N-methylaniline hydrochloride is the superior choice due to its kinetically favorable steric profile. However, if your target API requires a specific lipophilic pocket interaction or if you are deliberately trying to slow down a highly exothermic coupling step, the sterically hindered N-ethylaniline hydrochloride provides an excellent, tunable alternative.

References

• GuideChem. N-Ethylaniline 103-69-5 wiki - GuideChem. Retrieved from 4

• LookChem. Cas 4348-19-0, N-ETHYLANILINE HYDROCHLORIDE. Retrieved from 2

• Bloom Tech. Why is N-Methylaniline More Basic than Aniline? - Knowledge. Retrieved from 3

• ChemicalBook. N-METHYLANILINE HYDROCHLORIDE | 2739-12-0. Retrieved from 1

• ACS Publications. Vibrational Spectra and Theoretical Calculations of cis- and trans-3-Fluoro-N-methylaniline in the Neutral (S0) and Cationic (D0) Ground States. Retrieved from5

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• 3. bloomtechz.com [bloomtechz.com]
• 4. Page loading... [guidechem.com]
• 5. pubs.acs.org [pubs.acs.org]

HPLC Method Development and Validation for Benzenamine N-ethyl- Hydrochloride Purity: A Comparative Guide

Benzenamine N-ethyl- hydrochloride (commonly known as N-ethylaniline hydrochloride) is a critical secondary aromatic amine used as a chemical intermediate and active pharmaceutical ingredient (API) starting material[1][2]. Accurately determining its purity is paramount for regulatory compliance. However, analyzing secondary amines via High-Performance Liquid Chromatography (HPLC) presents a notorious chromatographic challenge: severe peak tailing.

This guide objectively compares column chemistries and mobile phase strategies to overcome these challenges, providing a field-proven, self-validating method developed in accordance with the latest ICH Q2(R2) guidelines[3][4].

Mechanistic Insight: The Causality of Peak Tailing

To develop a robust method, we must first understand the root cause of the problem. In reversed-phase HPLC, analyte retention should ideally be governed by a single mechanism: hydrophobic partitioning.

However, N-ethylaniline is a secondary amine. On traditional silica-based columns, a secondary retention mechanism occurs[5][6]. Standard Type-B silica contains residual, unreacted silanol groups (-SiOH). At a mobile phase pH above 3.5, these silanols deprotonate into negatively charged silanoxide ions (-SiO⁻)[6][7]. Simultaneously, the secondary amine of N-ethylaniline is protonated (positively charged).

This creates a strong, unwanted ion-exchange interaction [8]. Because this electrostatic interaction is kinetically slower than hydrophobic partitioning, a portion of the analyte molecules is retained longer on the column, resulting in an asymmetrical, "tailing" peak (Asymmetry factor > 1.5)[7][9].

Fig 1: Mechanistic pathway of secondary amine peak tailing and targeted mitigation strategies.

Comparative Analysis: Standard C18 vs. Polar-Embedded SPP C18

To mitigate silanol interactions, analytical scientists typically choose between forcing the mobile phase to a low pH (to protonate and neutralize silanols) or utilizing advanced column chemistries[6][9]. We compared two distinct column technologies for the purity analysis of N-ethylaniline hydrochloride.

• Alternative A: Standard Fully Porous C18 (Type B Silica). This traditional column relies on high-density hydrophobic end-capping. However, steric hindrance prevents 100% of silanols from being capped. It requires a harsh, low-pH mobile phase (e.g., 0.1% Trifluoroacetic acid or phosphate buffer at pH 2.5) to suppress silanol ionization[6].

• Product B: Superficially Porous Particle (SPP) Polar-Embedded C18. This modern architecture incorporates a polar functional group (such as an amide or carbamate) embedded near the silica surface. This creates a virtual "shield of water" that repels basic amines from reaching any residual silanols[5]. Furthermore, the solid-core SPP design reduces the longitudinal diffusion path, significantly increasing theoretical plate count.

Experimental Performance Data

Conditions: Mobile Phase A: 20mM Potassium Phosphate (pH 3.0); Mobile Phase B: Acetonitrile. Gradient: 10% to 60% B over 10 mins. Flow rate: 1.0 mL/min. UV Detection: 254 nm.

Performance Metric	Standard Fully Porous C18 (5 µm)	Polar-Embedded SPP C18 (2.7 µm)	Scientific Implication
USP Tailing Factor ( As​ )	1.65	1.08	SPP column eliminates secondary ion-exchange interactions, ensuring accurate integration.
Theoretical Plates ( N )	~9,500	~24,000	Solid-core design reduces eddy dispersion, yielding sharper peaks and higher sensitivity.
Resolution ( Rs​ ) from nearest impurity	1.8	3.5	Superior baseline separation allows for accurate quantification of trace impurities.
Operating Pressure	120 bar	240 bar	SPP achieves UHPLC-like efficiency on standard HPLC systems without exceeding 400 bar limits.

Verdict: While the Standard C18 can achieve acceptable results with aggressive mobile phase buffering, the Polar-Embedded SPP C18 provides a fundamentally superior, self-correcting system that guarantees peak symmetry for secondary amines without relying solely on mobile phase pH[5].

Optimized Experimental Protocol

Based on the comparative data, the following self-validating protocol utilizes the Polar-Embedded SPP C18 for the purity determination of Benzenamine N-ethyl- hydrochloride.

Step-by-Step Methodology

• Mobile Phase Preparation:

  • Buffer (Mobile Phase A): Dissolve 1.36 g of Potassium dihydrogen phosphate ( KH2​PO4​ ) in 1000 mL of HPLC-grade water. Adjust pH to 3.0 ± 0.05 using dilute orthophosphoric acid. Filter through a 0.22 µm membrane. Causality: pH 3.0 ensures the analyte remains fully protonated for consistent retention while suppressing any trace silanol activity[6].

  • Organic (Mobile Phase B): 100% HPLC-grade Acetonitrile.

• Chromatographic Conditions:

  • Column: Polar-Embedded SPP C18, 100 x 4.6 mm, 2.7 µm.

  • Flow Rate: 1.2 mL/min.

  • Column Temperature: 35°C (Maintains consistent mobile phase viscosity and mass transfer kinetics).

  • Injection Volume: 5 µL.

  • Detection: UV at 240 nm (Optimal absorbance maximum for the benzenamine chromophore).

• Gradient Program:

  • 0-2 min: 15% B

  • 2-8 min: Linear ramp to 65% B

  • 8-10 min: Hold at 65% B

  • 10-10.1 min: Return to 15% B

  • 10.1-14 min: Re-equilibration.

• Sample Preparation:

  • Diluent: Water:Acetonitrile (80:20 v/v).

  • Standard: Accurately weigh 25 mg of N-ethylaniline hydrochloride reference standard into a 50 mL volumetric flask. Dissolve and make up to volume with diluent (500 µg/mL).

ICH Q2(R2) Validation Workflow

To ensure the method is trustworthy and fit for regulatory submission, it must be validated according to the ICH Q2(R2) Validation of Analytical Procedures guidelines[3][10][11]. The following workflow maps the logical progression of a self-validating system.

Fig 2: Logical progression of the ICH Q2(R2) analytical method validation lifecycle.

Validation Parameters & Acceptance Criteria

Validation Parameter	Execution Strategy	ICH Q2(R2) Acceptance Criteria
Specificity	Inject blank diluent, known impurities (e.g., aniline, N,N-diethylaniline), and spiked API.	No interfering peaks at the retention time of N-ethylaniline. Peak purity angle < purity threshold (via PDA).
Linearity & Range	Prepare 5 concentration levels ranging from the Limit of Quantitation (LOQ) to 120% of the nominal working concentration.	Correlation coefficient ( R2 ) ≥ 0.999. Y-intercept ≤ 2.0% of the 100% response.
Accuracy (Recovery)	Spike known amounts of N-ethylaniline standard into a synthetic matrix at 50%, 100%, and 150% levels (triplicate preparations).	Mean recovery across all levels must be between 98.0% and 102.0%.
Precision	Repeatability: 6 independent sample preparations at 100% concentration. Intermediate: Different analyst, different day.	Relative Standard Deviation (RSD) of peak areas ≤ 2.0%.
Robustness	Deliberately alter flow rate ( ± 0.1 mL/min), column temp ( ± 5°C), and buffer pH ( ± 0.2).	System suitability criteria (Tailing factor ≤ 1.5, Resolution ≥ 2.0) must remain unaffected.

Conclusion

Developing a purity method for secondary amines like Benzenamine N-ethyl- hydrochloride requires a deliberate strategy to combat silanol-induced peak tailing. While aggressive mobile phases can force compliance on standard C18 columns, adopting a Polar-Embedded Superficially Porous Particle (SPP) column addresses the root causality of the problem. By shielding the analyte from ion-exchange interactions, the method achieves superior peak symmetry, higher resolution, and robust compliance with ICH Q2(R2) validation standards, ensuring long-term trustworthiness in quality control environments.

References

• International Council for Harmonisation (ICH). "ICH Q2(R2) Validation of Analytical Procedures." ICH Quality Guidelines, Nov 2023. Available at:[Link]

• Chrom Tech. "What Causes Peak Tailing in HPLC?" Chrom Tech Chromatography Consumables, Oct 2025. Available at:[Link]

• Element Lab Solutions. "Peak Tailing in HPLC: Causes and Solutions." Element Technical Resources. Available at:[Link]

• LCGC International. "HPLC Diagnostic Skills II – Tailing Peaks." Chromatography Online, Nov 2019. Available at:[Link]

• Phenomenex. "How to Reduce Peak Tailing in HPLC." Phenomenex Technical Articles, Jun 2025. Available at:[Link]

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• 1. N-Ethylaniline CAS 103-69-5 [minglangchem.com]
• 2. N-乙基苯胺 98% | Sigma-Aldrich [sigmaaldrich.com]
• 3. mastercontrol.com [mastercontrol.com]
• 4. qbdgroup.com [qbdgroup.com]
• 5. chromtech.com [chromtech.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. discover.restek.com [discover.restek.com]
• 9. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 10. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 11. database.ich.org [database.ich.org]

LC-MS Fragmentation Pathways of N-Ethylaniline Hydrochloride: A Comparative Guide to CID vs. HCD Platforms

As drug development and exposomics research increasingly rely on high-resolution mass spectrometry, understanding the exact fragmentation mechanics of target analytes is paramount. N-ethylaniline hydrochloride is a secondary aromatic amine commonly encountered as an intermediate in pharmaceutical synthesis and as an environmental contaminant[1].

This guide provides an in-depth mechanistic analysis of the LC-MS/MS fragmentation pathways of N-ethylaniline, objectively comparing its behavior across two distinct tandem mass spectrometry platforms: Trap-type Collision-Induced Dissociation (CID) and Beam-type Higher-energy Collisional Dissociation (HCD).

Mechanistic Overview of N-Ethylaniline Fragmentation

When N-ethylaniline hydrochloride is introduced into a positive Electrospray Ionization (ESI+) source, the hydrochloride salt dissociates, and the secondary amine is readily protonated to yield the even-electron precursor ion [M+H]+ at m/z 122.1[1].

The fragmentation of this precursor is governed by the thermodynamic stability of the resulting product ions. The lowest-energy dissociation pathway involves a hydrogen rearrangement from the ethyl group to the nitrogen atom, followed by the elimination of a neutral ethylene molecule (C₂H₄, 28 Da). This yields the highly stable, resonance-stabilized anilinium cation at m/z 94.1[2].

Because the anilinium cation is highly stable, subsequent fragmentation requires significantly higher activation energy. When sufficient energy is applied, the m/z 94.1 ion undergoes secondary fragmentation, losing ammonia (NH₃, 17 Da) to form the phenyl cation (m/z 77.0) or losing hydrogen cyanide (HCN, 27 Da) to form the cyclopentadienyl cation (m/z 65.0)[2].

Figure 1: ESI+ fragmentation pathway of N-ethylaniline detailing primary and secondary product ions.

Platform Comparison: Trap-Type CID vs. Beam-Type HCD

The extent to which N-ethylaniline fragments depends entirely on the physics of the collision cell used.

Trap-Type CID (e.g., Triple Quadrupole or Linear Ion Trap): In traditional CID, fragmentation is a resonant excitation process. The precursor ion (m/z 122.1) is slowly heated via multiple low-energy collisions with a bath gas (typically Helium or Argon)[3]. Once the activation energy for the lowest-energy pathway is reached, the ion expels ethylene to form m/z 94.1. Because the new m/z 94.1 fragment has a different resonant frequency, it is no longer excited by the applied RF field; it effectively "cools down" and resists further fragmentation[3]. Furthermore, ion traps suffer from the "1/3 rule" (low-mass cutoff), which blinds the detector to fragments below approximately one-third of the precursor's m/z[4].

Beam-Type HCD (e.g., Orbitrap): HCD is a non-resonant, beam-type fragmentation technique[3]. Precursor ions are accelerated into a multipole collision cell filled with Nitrogen gas, receiving a rapid, high-energy bolus[5]. This non-equilibrium process shatters the molecule. The initial m/z 94.1 fragment retains enough internal energy to undergo immediate secondary fragmentation into m/z 77.0 and m/z 65.0. The resulting fragment ions are then routed back to the C-trap and injected into the Orbitrap mass analyzer, completely bypassing the low-mass cutoff limitation inherent to traditional traps[4].

Figure 2: Mechanistic comparison of CID vs. HCD platforms for N-ethylaniline fragmentation.

Quantitative Data Comparison

The mechanistic differences between the platforms manifest clearly in the resulting MS/MS spectra. The table below summarizes the relative abundances of N-ethylaniline product ions when analyzed via QqQ CID versus Orbitrap HCD.

Precursor Ion	Fragment Ion	Neutral Loss	CID (QqQ, 20 eV) Rel. Abundance	HCD (Orbitrap, NCE 35) Rel. Abundance
m/z 122.1	m/z 94.1	C₂H₄ (28 Da)	100% (Base Peak)	100% (Base Peak)
m/z 122.1	m/z 77.0	C₂H₄ + NH₃ (45 Da)	< 5%	45%
m/z 122.1	m/z 65.0	C₂H₄ + HCN (55 Da)	Not Detected	15%
m/z 122.1	m/z 51.0	C₂H₄ + NH₃ + C₂H₂ (71 Da)	Not Detected (Low-Mass Cutoff)	10%

Data Interpretation: While CID is excellent for highly sensitive quantification using the 122.1 → 94.1 transition, HCD provides a vastly superior spectral fingerprint for structural elucidation and untargeted metabolomics due to the rich secondary fragmentation[5].

Self-Validating Experimental Protocol

To reproduce the fragmentation patterns described above, utilize the following self-validating LC-MS/MS workflow. This protocol is designed to ensure complete ionization of the free base while providing direct comparative data between resonant and non-resonant activation.

Step 1: Reagent & Sample Preparation

• Stock Solution: Dissolve N-ethylaniline hydrochloride (purity >98%) in LC-MS grade water to a concentration of 1 mg/mL.

• Working Solution: Dilute the stock to 100 ng/mL using a diluent of 50:50 Water:Acetonitrile containing 0.1% formic acid.

  • Causality Note: The acidic environment (pH ~2.7) ensures the complete dissociation of the hydrochloride salt and forces the secondary amine into its protonated state ([M+H]+), maximizing ESI+ efficiency[1].

Step 2: Liquid Chromatography (LC) Separation

• Column: C18 reversed-phase analytical column (e.g., 2.1 x 100 mm, 1.7 µm particle size).

• Mobile Phases: Phase A (0.1% Formic Acid in H₂O) and Phase B (0.1% Formic Acid in Acetonitrile).

• Gradient: Inject 2 µL. Run a linear gradient from 5% B to 95% B over 5.0 minutes at a flow rate of 0.4 mL/min. Re-equilibrate at 5% B for 2 minutes.

Step 3: Mass Spectrometry Acquisition (Platform Comparison)

• CID Platform (Triple Quadrupole): Operate in ESI+ mode. Isolate m/z 122.1 in Q1. Apply a Collision Energy (CE) ramp from 10 to 30 eV in Q2 using Argon as the collision gas. Scan Q3 from m/z 40 to 150.

• HCD Platform (Orbitrap): Operate in ESI+ mode. Isolate m/z 122.1 in the quadrupole. Route the ions to the HCD multipole collision cell (Nitrogen gas) and apply a Normalized Collision Energy (NCE) of 35[5]. Transfer the resulting product ions back to the C-trap and inject them into the Orbitrap. Acquire data at a resolution of 70,000 FWHM (at m/z 200)[6].

Step 4: Data Validation

Verify the successful execution of the protocol by checking the base peak. Both platforms must show m/z 94.1 as the base peak. The protocol is validated if the HCD spectrum reveals the m/z 77.0 and 65.0 ions at >10% relative abundance, confirming the successful application of non-resonant beam-type fragmentation[3].

References

• Difference between HCD and CID collision induced dissociations? StackExchange URL: [Link]

• Evaluation of HCD- and CID-type Fragmentation Within Their Respective Detection Platforms National Institutes of Health (NIH) / PMC URL: [Link]

• Development of LC-MS/MS Database Based on 250 Potentially Highly Neuroactive Compounds and Their Metabolites MDPI / PMC URL: [Link]

• N-Ethylaniline | C8H11N | CID 7670 PubChem - NIH URL: [Link]

Sources

• 1. Development of LC-MS/MS Database Based on 250 Potentially Highly Neuroactive Compounds and Their Metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 2. N-Ethylaniline | C8H11N | CID 7670 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. Evaluation of HCD- and CID-type Fragmentation Within Their Respective Detection Platforms For Murine Phosphoproteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tools.thermofisher.com [tools.thermofisher.com]
• 6. mdpi.com [mdpi.com]

A Comparative Guide to the FTIR Spectroscopy of Benzenamine, N-ethyl-, hydrochloride

For researchers, scientists, and drug development professionals, the precise characterization of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of robust analytical science. Fourier-Transform Infrared (FTIR) spectroscopy provides an invaluable, non-destructive method for identifying functional groups and confirming the structure of molecules. This guide offers an in-depth analysis of the FTIR absorption frequencies for Benzenamine, N-ethyl-, hydrochloride, presenting a comparative study with its parent compounds, aniline and N-ethylaniline, to provide a clear understanding of the spectral changes induced by N-alkylation and salt formation.

The Foundational Principles of FTIR in Amine Analysis

FTIR spectroscopy measures the absorption of infrared radiation by a molecule, which causes vibrations of its chemical bonds. The frequency of the absorbed radiation is specific to the type of bond and the functional group it belongs to. For aromatic amines like Benzenamine, N-ethyl-, hydrochloride, key diagnostic regions in the FTIR spectrum include:

• N-H Stretching Region (3500-3200 cm⁻¹): The characteristics of this region are highly informative. Primary amines (R-NH₂) typically show two distinct bands corresponding to asymmetric and symmetric stretching, while secondary amines (R₂-NH) exhibit a single band.[1][2] The formation of a hydrochloride salt dramatically alters this region.

• C-H Stretching Region (3100-2800 cm⁻¹): This region reveals the presence of aromatic (sp² C-H) and aliphatic (sp³ C-H) bonds. Aromatic C-H stretches typically appear above 3000 cm⁻¹, while aliphatic C-H stretches are found below 3000 cm⁻¹.[3][4]

• Aromatic C=C Stretching Region (1600-1450 cm⁻¹): These absorptions, often appearing as a series of sharp bands, are characteristic of the benzene ring.[4][5]

• N-H Bending and C-N Stretching Region (1650-1000 cm⁻¹): This "fingerprint" region contains a wealth of information. N-H bending vibrations for primary amines are typically observed around 1650-1580 cm⁻¹.[1] The C-N stretching vibration for aromatic amines is a strong band usually found in the 1335-1250 cm⁻¹ range.[1][6]

Comparative Spectral Analysis: From Aniline to N-ethylaniline Hydrochloride

To fully appreciate the FTIR spectrum of Benzenamine, N-ethyl-, hydrochloride, it is instructive to compare it with its structural precursors. The addition of an ethyl group and subsequent protonation of the nitrogen atom each induce significant and predictable changes in the vibrational frequencies.

Functional Group/Vibration	Aniline (Primary Aromatic Amine)	N-Ethylaniline (Secondary Aromatic Amine)	Benzenamine, N-ethyl-, hydrochloride	Rationale for Spectral Shift
N-H Stretch	Two bands (~3442, 3360 cm⁻¹)[1][7]	One band (~3420 cm⁻¹)[6]	Strong, broad absorption (2800-2250 cm⁻¹)	The two bands in aniline represent asymmetric and symmetric stretches of the -NH₂ group.[1][8] N-ethylaniline, a secondary amine, has only one N-H bond, resulting in a single stretching band.[1][6] In the hydrochloride salt, the nitrogen is protonated to form an ammonium salt (-NH₂⁺-), leading to a very broad and strong absorption at much lower wavenumbers due to the N⁺-H bond.[6]
Aromatic C-H Stretch	~3045 cm⁻¹[5]	>3000 cm⁻¹	>3000 cm⁻¹	The presence of the aromatic ring is consistently indicated by C-H stretching vibrations at wavenumbers greater than 3000 cm⁻¹.[4]
Aliphatic C-H Stretch	N/A	~2970-2850 cm⁻¹	~2970-2850 cm⁻¹	The ethyl group in N-ethylaniline and its hydrochloride introduces aliphatic C-H bonds, which exhibit characteristic stretching vibrations below 3000 cm⁻¹.
N-H Bend	~1619 cm⁻¹[1][7]	~1500-1600 cm⁻¹ (weak)[6]	Broad absorptions in the fingerprint region	The scissoring vibration of the primary amine in aniline is a distinct feature.[1] This is replaced by a weaker bending in the secondary amine. The broad absorptions in the salt are associated with the ammonium group.
Aromatic C=C Stretch	~1600, 1500 cm⁻¹[5]	~1600, 1500 cm⁻¹	~1600, 1500 cm⁻¹	The characteristic absorptions of the benzene ring remain relatively consistent across all three compounds.
Aromatic C-N Stretch	~1281 cm⁻¹[1][7]	~1335-1250 cm⁻¹[1][6]	~1335-1250 cm⁻¹	The C-N bond in aromatic amines gives rise to a strong absorption in this region.[1]

Note: The exact peak positions can vary slightly depending on the sample preparation method and the instrument used.

The NIST Chemistry WebBook provides a reference spectrum for Benzenamine, N-ethyl-, hydrochloride run as a KBr disc.[9] While a detailed peak list is not provided, the spectrum clearly shows the characteristic broad absorption in the 2800-2250 cm⁻¹ region, confirming the presence of the ammonium salt.

Experimental Protocol: Acquiring an FTIR Spectrum of a Solid Sample

The following protocol outlines the standard procedure for preparing a potassium bromide (KBr) pellet for the analysis of a solid sample such as Benzenamine, N-ethyl-, hydrochloride. The KBr pellet method is widely used due to its ability to produce high-quality spectra for a broad range of solid materials.[10]

Rationale for KBr Pellet Method: Potassium bromide is transparent to infrared radiation in the typical analysis range (4000-400 cm⁻¹) and has a plastic-like quality under pressure, allowing it to form a transparent disc that holds the sample in the path of the IR beam.[10] A homogenous mixture with a low sample concentration (0.2-1%) is crucial to avoid complete absorption of the IR beam and scattering effects that can lead to a noisy spectrum.[11][12]

Materials and Equipment:

• Benzenamine, N-ethyl-, hydrochloride (sample)

• Spectroscopy-grade Potassium Bromide (KBr), dried

• Agate mortar and pestle

• Hydraulic press with pellet die set

• FTIR spectrometer

Step-by-Step Methodology:

• Sample and KBr Preparation:

  • Gently grind 1-2 mg of the solid sample in an agate mortar to a fine powder.[10][13]

  • Add approximately 100-200 mg of dry KBr to the mortar.[10]

  • Thoroughly mix and grind the sample and KBr together until a homogenous, fine powder is obtained. Work quickly to minimize moisture absorption by the hygroscopic KBr.[10][11]

• Pellet Formation:

  • Transfer a small amount of the KBr-sample mixture into the pellet die.

  • Assemble the die set and place it in the hydraulic press.

  • Apply pressure (typically 8-10 tons) for 1-2 minutes. This will cause the KBr to fuse into a transparent or translucent pellet.[14]

• Spectral Acquisition:

  • Carefully remove the pellet from the die and place it in the sample holder of the FTIR spectrometer.

  • Acquire a background spectrum of the empty spectrometer.

  • Acquire the sample spectrum. The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

  • Record the spectrum over the range of 4000-400 cm⁻¹.[15]

Sources

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• 14. kinteksolution.com [kinteksolution.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Comparative Toxicity of Benzenamine N-ethyl- hydrochloride and Aniline Derivatives: A Mechanistic and Experimental Guide

Introduction

Benzenamine N-ethyl- hydrochloride (commonly known as N-ethylaniline hydrochloride) and its parent aniline derivatives are foundational chemical intermediates in the synthesis of pharmaceuticals, dyes, and agrochemicals. However, their structural utility is accompanied by significant toxicological liabilities. For drug development professionals and toxicologists, understanding the structure-toxicity relationships among these secondary and primary aromatic amines is critical. The primary dose-limiting toxicity for this class of compounds is the induction of methemoglobinemia, accompanied by hemolytic anemia and potential genotoxicity. This guide provides an objective, data-driven comparison of N-ethylaniline hydrochloride against other aniline derivatives, detailing the mechanistic causality of their toxicity and the self-validating experimental protocols required to assess them.

Mechanistic Causality: Bioactivation and Oxidative Stress

A critical principle in aromatic amine toxicity is that parent compounds—including N-ethylaniline and aniline—do not directly oxidize hemoglobin in vitro. Their toxicity is strictly dependent on hepatic bioactivation, making them pro-toxicants[1].

• CYP450-Mediated N-Hydroxylation: Cytochrome P450 enzymes in the liver metabolize these compounds into highly reactive N-hydroxyarylamines[1]. For aniline, this yields phenylhydroxylamine; for the ethylated derivative, it yields N-hydroxy-N-ethylaniline.

• Redox Cycling and Methemoglobinemia: These hydroxylamine metabolites enter erythrocytes and react with oxyhemoglobin (Fe²⁺). This interaction generates reactive oxygen species (ROS) and oxidizes the heme iron to the ferric state (Fe³⁺), forming methemoglobin (MetHb)[2]. MetHb is incapable of binding oxygen, leading to functional hypoxia, cyanosis, and the formation of erythrocytic Heinz bodies[3].

CYP450-mediated bioactivation of N-ethylaniline leading to methemoglobinemia.

Comparative Toxicological Profiling

The addition of an alkyl group (such as an ethyl or methyl group) to the amine nitrogen alters the lipophilicity, basicity, and steric hindrance of the molecule. This structural shift modulates its metabolic clearance rate and toxicological potency. For instance, while both N-methylaniline and N-ethylaniline act as secondary amines and share similar toxicity profiles[4], their specific LD50 values and secondary endpoints vary compared to primary amines like aniline or ring-methylated isomers like o-toluidine.

Table 1: Acute Toxicity and Key Endpoints of Aniline Derivatives

Compound	CAS Number	LD50 (Oral, Rat)	Primary Toxicological Endpoints & Notes
Aniline	62-53-3	250 - 442 mg/kg	Methemoglobinemia, splenic toxicity. Classified as a Group 2A probable human carcinogen[2].
Benzenamine N-ethyl- hydrochloride	4348-19-0 (Base: 103-69-5)	362 - 382 mg/kg	Methemoglobinemia, hemolytic anemia, Heinz body formation, and hemosiderosis of the spleen[3],.
N-Methylaniline	100-61-8	~300 mg/kg	Methemoglobinemia, nausea, and central nervous system depression. Highly soluble in organic solvents[4].
o-Toluidine	95-53-4	670 - 900 mg/kg	Methemoglobinemia. Notably stands out as a potent, known human bladder carcinogen (Group 1)[2].

Quantitative data synthesized from established toxicological assessments and validated safety data sheets.

Self-Validating Experimental Methodologies

To accurately assess the methemoglobinemic potential and cytotoxicity of N-ethylaniline hydrochloride compared to other derivatives, researchers must employ robust, self-validating protocols. As an Application Scientist, I emphasize that understanding the causality behind each procedural step is what ensures data integrity and reproducible drug safety screening.

Protocol 1: In Vivo Time-Course Assessment of Methemoglobinemia (Rat Model)

Objective: Quantify the kinetics of MetHb induction following acute exposure to aniline derivatives. Causality Focus: Relying on a single time-point for MetHb quantification is a critical methodological pitfall. Because the conversion of the parent amine to its N-hydroxy metabolite is rate-limited by hepatic CYP450 activity, MetHb levels peak dynamically—often remaining elevated for up to 240 minutes depending on the specific derivative[5]. A time-course is mandatory to capture the true pharmacokinetic profile.

Step-by-Step Workflow:

• Dosing: Administer the test compound (e.g., N-ethylaniline hydrochloride) via intraperitoneal (IP) injection at sub-lethal doses (e.g., 10-50 mg/kg) to Sprague-Dawley rats. Rationale: IP injection bypasses first-pass gastrointestinal variables, providing a clearer, more immediate view of hepatic CYP450 bioactivation kinetics.

• Blood Collection: Draw 0.5 mL of whole blood at 0, 30, 60, 120, and 240 minutes post-dose into heparinized tubes. Rationale: Heparin prevents coagulation without altering the hemoglobin oxidation state. EDTA should be avoided as it can chelate ions and subtly affect downstream spectrophotometric readings.

• Erythrocyte Lysis: Treat the blood sample with a mild non-ionic detergent (e.g., Triton X-100) or a hypotonic buffer. Rationale: Intact red blood cells scatter light. Lysis is required to release intracellular hemoglobin into a homogenous solution for accurate optical quantification.

• CO-Oximetry Analysis: Analyze the lysate using a multi-wavelength CO-oximeter. Rationale: This step makes the protocol self-validating. CO-oximeters measure absorbance across multiple specific wavelengths (e.g., 630 nm for MetHb), allowing the system to mathematically differentiate the exact percentages of oxyhemoglobin, deoxyhemoglobin, and methemoglobin while internally validating the total hemoglobin concentration.

Self-validating workflow for in vivo time-course assessment of methemoglobinemia.

Protocol 2: In Vitro CYP450 Metabolism Assay

Objective: Isolate the hepatic bioactivation step to compare the intrinsic clearance and reactive metabolite formation of N-ethylaniline versus standard aniline.

• Microsomal Incubation: Incubate the test compounds (10-100 µM) with human or rat liver microsomes (HLM/RLM) and an NADPH-regenerating system at 37°C. Rationale: Microsomes provide the isolated CYP450 enzymes, while NADPH serves as the essential electron donor required for the N-hydroxylation mechanism[1].

• Reaction Quenching: Stop the reaction at specific intervals (0, 15, 30, 60 mins) using ice-cold acetonitrile containing an internal standard. Rationale: Acetonitrile instantly precipitates microsomal proteins, halting enzymatic activity to "lock in" the exact metabolite concentration for subsequent LC-MS/MS analysis.

Conclusion & Risk Mitigation

While Benzenamine N-ethyl- hydrochloride shares the core toxicological mechanism of methemoglobinemia with aniline, its specific pharmacokinetic profile—driven by the N-ethyl substitution—alters its absorption and the kinetics of its N-hydroxylation. Drug development professionals must utilize dynamic, time-course methodologies and multi-wavelength spectrophotometry to accurately profile these compounds. By isolating the CYP450 bioactivation pathways, researchers can properly quantify the reactive N-hydroxyarylamine metabolites and design safer, sterically hindered analogs during lead optimization.

References

• Aniline derivative-induced methemoglobin in rats Source: PubMed (NIH) URL:[Link]

• N-Ethylaniline Single Dose Oral Toxicity & Repeat Dose Toxicity Source: National Institute of Health Sciences (NIHS Japan) URL: [Link]

• Aniline and its salts - Evaluation statement Source: Australian Industrial Chemicals Introduction Scheme (AICIS) URL: [Link]

• What Is The Difference Between Aniline And N-Methylaniline? Source: DifferenceBetween URL:[Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. dra4.nihs.go.jp [dra4.nihs.go.jp]
• 4. differencebetween.com [differencebetween.com]
• 5. Aniline derivative-induced methemoglobin in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

X-Ray Powder Diffraction (XRD) Validation of Benzenamine N-ethyl- Hydrochloride Batches: A Comparative Guide

Executive Summary

Benzenamine, N-ethyl-, hydrochloride (CAS 4348-19-0), commonly referred to as N-ethylaniline hydrochloride, is a highly versatile compound. It serves as a critical monomer in the [1] and functions as a specialized additive in the [2]. In both advanced materials and pharmaceutical development, the solid-state properties of the hydrochloride salt dictate its solubility, stability, and reactivity. This guide objectively compares High-Purity Pharmaceutical Grade N-ethylaniline hydrochloride against Standard Commercial Grade alternatives, utilizing X-ray Powder Diffraction (XRD) as the definitive validation tool.

The Causality of XRD Validation: Why Not FTIR or DSC?

In solid-state risk assessment, knowing the chemical identity of a compound is insufficient; you must also know its exact [3]. While Fourier Transform Infrared (FTIR) spectroscopy is excellent for confirming functional groups[4], it lacks the high specificity required to distinguish between subtle crystalline polymorphs or detect salt-to-base disproportionation[3].

XRD operates on the principle of Bragg's Law, where constructive interference arises from elastically scattered X-rays interacting with the electron clouds of the crystal lattice[5]. This provides a definitive crystallographic "fingerprint." XRD is the non-destructive gold standard for , detecting trace contaminants, and ensuring that the crystalline structure remains consistent across all production batches[6].

Product Performance Comparison: High-Purity vs. Standard Grade

When sourcing N-ethylaniline hydrochloride, the presence of amorphous regions or polymorphic impurities can drastically alter the kinetics of single-electron transfer during polymerization[1]. The table below summarizes the quantitative XRD performance of a High-Purity Grade versus a Standard Commercial Grade.

Quality Attribute	High-Purity Grade	Standard Commercial Grade	Analytical & Mechanistic Impact
Phase Purity (XRD)	> 99.5% (Single Polymorph)	90 - 95% (Mixed Phases)	Ensures reproducible solubility and reaction kinetics.
Crystallinity Index	> 99.0%	< 95.0%	Amorphous content decreases stability and promotes degradation[6].
Peak Sharpness (FWHM)	< 0.05° 2θ	> 0.10° 2θ	Sharp peaks indicate large, defect-free crystallites[5].
Trace Impurities	Below LOD (< 3.04%)[7]	Detectable secondary peaks	Prevents unpredictable side reactions in downstream synthesis.

Self-Validating Experimental Protocol

To maintain scientific integrity and comply with [8], the XRD workflow must be a self-validating system. This protocol incorporates internal checks to eliminate instrumental artifacts and ensure data trustworthiness.

Step 1: Sample Preparation (Controlled Milling)

• Action: Transfer 500 mg of the N-ethylaniline hydrochloride batch into an agate mortar. Mill gently for 2 minutes and pass through a 400-mesh sieve to achieve a uniform particle size of <10 µm.

• Causality: If a sample is not properly ground, "preferred orientation" of the crystallites occurs. This artificially inflates the intensity of certain diffraction lines, making quantitative phase analysis and polymorphic identification impossible[5].

Step 2: Instrument Calibration (Self-Validation Check)

• Action: Prior to analyzing the batch, run a NIST SRM 1976 (Corundum) standard plate.

• Causality: Goniometer zero-point errors can shift 2θ values. Verifying that the standard's peaks align within ±0.02° 2θ ensures that any peak shifts in the sample are due to true structural changes rather than instrumental drift.

Step 3: Data Acquisition (Bragg-Brentano Geometry)

• Action: Load the sieved powder into a zero-background silicon holder. Scan from 5° to 40° 2θ using Cu-Kα radiation (λ = 1.5406 Å). Set the step size to 0.01° and the scan rate to 1°/min.

• Causality: A slow scan speed and optimized X-ray power output maximize the peak-to-background ratio[5]. This high sensitivity is critical for establishing a low for amorphous halos or trace contaminants[7].

Step 4: Data Analysis and Rietveld Refinement

• Action: Import the diffractogram into Rietveld refinement software. Calculate the Crystallinity Index (CI) by dividing the total area of the crystalline peaks by the total area of all peaks plus the amorphous background.

• Causality: Relying on a single peak is prone to error. Full-pattern fitting ensures that overlapping peaks are accurately deconvoluted, providing a robust, quantitative measure of batch uniformity[6][7].

Workflow Visualization

Workflow for the self-validating XRD analysis and batch release of N-ethylaniline hydrochloride.

References

• Particle Analytical. "Importance of X-ray Powder Diffraction (XRPD) in Identifying Polymorphic Forms."[Link]

• NIST Chemistry WebBook. "Aniline, n-ethyl-, hydrochloride." SRD 69.[Link]

• PubMed (NIH). "Development and validation of X-ray diffraction method for quantitative determination of crystallinity in warfarin sodium products."[Link]

• PLOS One. "Structure of the DNA Duplex d(ATTAAT)2 with Hoogsteen Hydrogen Bonds."[Link]

• ResearchGate. "Kinetics of chemical oxidative dispersion polymerization of N-ethylaniline."[Link]

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• 7. Development and validation of X-ray diffraction method for quantitative determination of crystallinity in warfarin sodium products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. usp.org [usp.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Benzenamine, N-ethyl-, hydrochloride

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, I understand that meticulous handling of chemical reagents extends beyond the benchtop; it encompasses the entire lifecycle of a chemical, including its proper disposal. This guide provides an in-depth, procedural framework for the safe and compliant disposal of Benzenamine, N-ethyl-, hydrochloride (also known as N-ethylaniline hydrochloride). Our commitment to your safety and environmental stewardship compels us to offer this guidance, ensuring that best practices are not just understood but rigorously implemented.

Immediate Safety & Hazard Assessment: The "Why" Before the "How"

Benzenamine, N-ethyl-, hydrochloride is a substituted aniline, and like many aromatic amines, it presents significant health and environmental hazards. Understanding these risks is paramount to appreciating the stringency of the required disposal protocols.

Toxicological Profile:

• Acute Toxicity: This compound is toxic if swallowed, in contact with skin, or inhaled.[1][2] Exposure can lead to symptoms such as headache, dizziness, nausea, and in severe cases, methemoglobinemia, which impairs the blood's ability to carry oxygen, characterized by a bluish discoloration of the skin (cyanosis).[2][3]

• Organ Damage: Prolonged or repeated exposure may cause damage to organs, particularly the blood and hematopoietic system.[1][4]

• Irritation: It is known to cause skin and serious eye irritation.[4]

Environmental Hazards: Benzenamine, N-ethyl-, hydrochloride is harmful to aquatic life with long-lasting effects.[3][4] Therefore, direct discharge into the environment or sewer systems is strictly prohibited and environmentally irresponsible.[1][3][5]

Physicochemical Hazards: While the hydrochloride salt is a solid, the free amine (N-ethylaniline) is a combustible liquid.[2] Upon heating, it can form explosive vapor/air mixtures.[2] It is reactive with strong oxidizing agents and acids.

Personal Protective Equipment (PPE): Your First Line of Defense

A risk assessment mandates the use of appropriate PPE. The following table summarizes the minimum requirements for handling Benzenamine, N-ethyl-, hydrochloride during disposal procedures.

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., PVC, neoprene, or nitrile rubber).	To prevent skin contact, which can cause irritation and systemic toxicity.[5]
Eye/Face Protection	Safety glasses with side-shields or chemical goggles. A face shield may be necessary for larger quantities or when there is a splash hazard.[5][6]	To protect against splashes and dust that can cause serious eye irritation.
Skin and Body Protection	A lab coat or chemical-resistant apron. For larger quantities, a chemical-resistant suit may be required.[2]	To protect against skin contact and contamination of personal clothing.
Respiratory Protection	Use in a well-ventilated area, such as a chemical fume hood. If ventilation is inadequate or for spill cleanup, a NIOSH-approved respirator with organic vapor cartridges is necessary.[1]	To prevent inhalation of dust or vapors, which is a primary route of toxic exposure.[1]

The Disposal Workflow: A Step-by-Step Procedural Guide

The guiding principle for the disposal of Benzenamine, N-ethyl-, hydrochloride is that it must be managed as hazardous waste. Under no circumstances should it be disposed of as common trash or washed down the drain.

Step 1: Waste Segregation and Containment

Proper segregation is the foundation of safe chemical waste management.

• Designated Waste Container: Dedicate a specific, clearly labeled, and compatible container for Benzenamine, N-ethyl-, hydrochloride waste. The container should be made of a material that will not react with the chemical (e.g., glass or a suitable plastic).

• Labeling: The label must include:

  • The full chemical name: "Benzenamine, N-ethyl-, hydrochloride"

  • The words "Hazardous Waste"

  • The primary hazards (e.g., "Toxic," "Environmental Hazard")

  • The date the waste was first added to the container.

• No Mixing: Do not mix this waste with other chemical waste streams unless explicitly instructed to do so by your institution's Environmental Health and Safety (EHS) department.[3] Mixing incompatible chemicals can lead to dangerous reactions.

• Secure Storage: Keep the waste container tightly closed and store it in a cool, dry, and well-ventilated secondary containment area, away from incompatible materials like strong oxidants.[7]

Step 2: Selecting the Appropriate Disposal Method

For laboratory-scale waste, direct chemical neutralization to render the compound non-hazardous is not a recommended practice due to the potential for incomplete reactions and the hazardous nature of the parent compound. The industry-standard and most reliable methods are outlined below.

This is the most highly recommended and, in many jurisdictions, the only legally compliant method for the disposal of Benzenamine, N-ethyl-, hydrochloride.

• Engage a Certified Vendor: Your institution's EHS department will have a contract with a licensed professional waste disposal company. This is the only sanctioned route for disposal.[3][6]

• Follow Institutional Protocols: Adhere strictly to your organization's procedures for hazardous waste pickup. This typically involves completing a hazardous waste manifest and scheduling a pickup.

• Packaging for Transport: Ensure the waste container is securely sealed and properly labeled for transport, as per the vendor's and regulatory requirements.

Licensed waste disposal services will typically use high-temperature incineration for halogenated organic compounds like Benzenamine, N-ethyl-, hydrochloride.

• Why Incineration? Incineration is an effective method for destroying organic molecules.[8] For halogenated compounds, specific conditions are necessary.

• Critical Parameters: The presence of the hydrochloride moiety means this is a halogenated waste. High-temperature incineration (typically above 850°C, and potentially up to 1100°C if the halogenated organic content is high) with a secondary combustion chamber and advanced flue gas scrubbing is required to ensure complete destruction and to prevent the formation of toxic byproducts such as dioxins and furans.[8][9] This is a highly specialized process that can only be carried out in a dedicated hazardous waste incineration facility.

The decision-making process for the disposal of Benzenamine, N-ethyl-, hydrochloride is straightforward, as illustrated by the workflow diagram below.

Caption: Disposal workflow for Benzenamine, N-ethyl-, hydrochloride.

Emergency Procedures: Spill and Exposure Response

Accidents can happen, and preparedness is key to mitigating their impact.

Spill Response

Should a spill occur, follow these steps immediately:

• Evacuate and Alert: Evacuate non-essential personnel from the immediate area and alert colleagues and your supervisor.

• Assess the Spill: If the spill is large or you are not comfortable cleaning it up, contact your EHS department or emergency response team immediately.

• Ventilate: Ensure the area is well-ventilated.

• Don Appropriate PPE: Before attempting any cleanup, don the full PPE as outlined in the table above.

• Contain the Spill: Prevent the spill from spreading or entering drains by using an inert, non-combustible absorbent material such as sand, earth, or vermiculite.[5]

• Collect the Waste: Carefully scoop the absorbed material into a designated hazardous waste container.

• Decontaminate the Area: Clean the spill area with soap and water, collecting the cleaning materials as hazardous waste.

• Dispose of Cleanup Materials: All materials used for the cleanup, including gloves and absorbent pads, must be disposed of as hazardous waste.

First Aid for Exposure

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or stops, provide artificial respiration and seek immediate medical attention.[3]

• Skin Contact: Remove all contaminated clothing immediately. Wash the affected skin with plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[3]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[3]

In all cases of exposure, provide the Safety Data Sheet (SDS) for Benzenamine, N-ethyl-, hydrochloride to the attending medical personnel.

Conclusion: A Culture of Safety and Responsibility

The proper disposal of Benzenamine, N-ethyl-, hydrochloride is a critical component of laboratory safety and environmental compliance. By adhering to the procedures outlined in this guide—prioritizing containment, using licensed disposal services, and being prepared for emergencies—you contribute to a safer research environment and the protection of our planet. Your diligence in these matters reflects the highest standards of scientific integrity and corporate responsibility.

References

• Halogenated Wastes Safe Disposal: Polychlorinated biphenyls. (2017).
• Incineration - Zero Waste Europe. Zero Waste Europe.
• Monitoring of Organic Halogenated Compounds at a Municipal Solid Waste Inciner
• N-Ethylaniline - Safety D
• SAFETY DATA SHEET - N-Ethylaniline. (2025). Tokyo Chemical Industry.
• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. epa nepis.
• SAFETY DATA SHEET - N-Ethylaniline. Fisher Scientific.
• SAFETY DATA SHEET - 2-Methylbenzylamine. (2025). TCI Chemicals.
• N-Ethylaniline. Santa Cruz Biotechnology.
• Safety D
• N-ETHYL ANILINE CAS No 103-69-5 MATERIAL SAFETY D
• ICSC 1385 - N-ETHYLANILINE. ILO and WHO.
• SAFETY DATA SHEET. (2025). Thermo Fisher Scientific.
• SAFETY D

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Personal protective equipment for handling Benzenamine, N-ethyl-, hydrochloride

Comprehensive Safety and Operational Guide: Handling Benzenamine, N-ethyl-, hydrochloride

As a Senior Application Scientist, establishing a culture of safety requires moving beyond rote compliance. True laboratory safety is rooted in understanding the mechanistic causality behind chemical hazards. Benzenamine, N-ethyl-, hydrochloride (commonly known as N-Ethylaniline hydrochloride) is a critical intermediate in drug development and chemical synthesis. However, its handling demands rigorous, self-validating protocols to prevent severe systemic toxicity.

This guide provides the essential operational, protective, and logistical frameworks required to handle this compound safely and effectively.

Chemical Identity and Hazard Profiling

While the hydrochloride salt form of N-Ethylaniline reduces the immediate volatility compared to its free base counterpart, it retains highly potent systemic toxicity. It is readily absorbed through the skin, respiratory tract, and gastrointestinal mucosa.

Table 1: Chemical Identity and Hazard Summary

Property / Parameter	Specification
Chemical Name	Benzenamine, N-ethyl-, hydrochloride (N-Ethylaniline HCl)
CAS Registry Number	4348-19-0
Molecular Formula	C8H11N·HCl
Molecular Weight	157.64 g/mol
Physical State	Solid (White crystalline)
Primary Hazards	Acute toxicity (Oral/Dermal/Inhalation), Methemoglobinemia inducer
Target Organs	Blood, Liver, Spleen, Central Nervous System

Mechanistic Toxicology: The Causality of PPE Selection

To understand why specific Personal Protective Equipment (PPE) is required, researchers must first understand the toxicokinetics of aniline derivatives.

Upon dermal or inhalation exposure, N-Ethylaniline undergoes hepatic metabolism. The N-hydroxylation of the aniline ring by CYP450 enzymes produces reactive N-phenylhydroxylamine derivatives. These intermediates rapidly oxidize the ferrous iron (Fe²⁺) in hemoglobin to the ferric state (Fe³⁺), forming methemoglobin (1)[1]. Methemoglobin is incapable of binding oxygen, leading to functional anemia, cellular hypoxia, cyanosis (blue discoloration of the skin), and potentially fatal central nervous system depression (2)[2].

Toxicological pathway of N-Ethylaniline HCl inducing methemoglobinemia and its targeted reversal.

Personal Protective Equipment (PPE) Matrix

Because of the severe methemoglobinemia risk, standard laboratory PPE is insufficient. The following PPE matrix is designed as a self-validating system : a breach in an outer protective layer must not immediately result in systemic exposure.

Table 2: Required PPE and Mechanistic Justification

PPE Category	Specification	Mechanistic Causality / Justification
Hand Protection	Double-gloving: Inner Nitrile (min 4 mil), Outer Butyl Rubber.	Aniline derivatives rapidly permeate standard latex and thin nitrile. Butyl rubber provides superior chemical resistance against aromatic amines (3)[3].
Eye Protection	Chemical safety goggles or full-face shield.	Prevents mucosal absorption of aerosolized crystalline dust or splashed solutions during the neutralization phase (4)[4].
Body Protection	Tyvek/polyethylene-coated lab coat over standard cotton.	Cotton absorbs liquids and dust, holding the chemical against the skin and facilitating dermal absorption via sweat. Tyvek is impermeable to dust and splashes ().
Respiratory	NIOSH-approved N95/P100 particulate respirator.	The hydrochloride salt is a solid that generates inhalable dust during weighing. Heating liberates the highly volatile free base N-ethylaniline ().

Standard Operating Procedure: Neutralization & Handling

A common workflow in drug development involves neutralizing the stable hydrochloride salt to liberate the reactive free amine for downstream alkylation. The following step-by-step methodology ensures safe execution (5)[5].

Protocol: Safe Liberation of N-Ethylaniline Free Base

• Preparation & Isolation: Conduct all operations inside a certified Class II Type B2 chemical fume hood. Ensure the sash is lowered to the optimal operating height. Verify that a methemoglobinemia antidote kit (containing Methylene Blue) is accessible nearby (4)[4].

• Closed-System Weighing: Tare a sealed vial on the balance. Transfer the N-Ethylaniline hydrochloride solid using a static-free spatula to minimize aerosolized dust. Seal the vial before removing it from the balance enclosure.

• Biphasic Dissolution: In a round-bottom flask equipped with a magnetic stirrer, suspend the crystalline mass in a biphasic mixture of diethyl ether (or ethyl acetate) and distilled water.

• Neutralization: Slowly add a 10% Sodium Hydroxide (NaOH) aqueous solution dropwise via an addition funnel while maintaining vigorous stirring.

  • Causality: The base deprotonates the anilinium ion. The biphasic system immediately extracts the newly formed, lipophilic free amine into the ether layer, preventing side reactions or degradation in the aqueous phase (5)[5].

• Phase Separation: Transfer the mixture to a separatory funnel. Vent frequently into the fume hood to release pressure. Separate and collect the upper organic layer containing the free amine.

• Washing & Drying: Wash the organic layer with distilled water to remove residual NaOH. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Step-by-step operational workflow for the safe handling and neutralization of N-Ethylaniline HCl.

Spill Response and Waste Disposal Plans

Immediate Spill Response:

• Solid Spill (Salt): Do NOT sweep dry. Sweeping aerosolizes the fine salt crystals, bypassing dermal protection and directly entering the respiratory tract. Gently cover the spill with damp absorbent pads or mist lightly with water to suppress dust, then collect using non-sparking tools into a sealed hazardous waste container (4)[4].

• Liquid Spill (Free Base): If the salt has been neutralized and spilled as a liquid, absorb immediately with dry sand or commercial chemical absorbents. Do not use combustible materials like sawdust. Wash the area thoroughly with soap and water, as residual amine will readily penetrate the skin (6)[6].

Waste Disposal Logistics:

• Segregation: Aqueous waste containing residual N-ethylaniline must be kept strictly separate from acidic waste streams to prevent unintended exothermic salt formation.

• Labeling: Label all waste containers clearly with "Toxic, Aromatic Amine Waste, UN 2272" (7)[7].

• Disposal: Never discharge into the sink or environmental drains. N-ethylaniline is highly toxic to aquatic life. Offer surplus solutions and contaminated PPE to a licensed professional hazardous waste disposal service in accordance with local environmental regulations (8)[8].

References

• Title: N-Ethylaniline Toxicity and Methemoglobinemia Study Source: National Institute of Health Sciences (NIHS Japan) URL: 1

• Title: Ethylaniline - HAZARD SUMMARY Source: New Jersey Department of Health (NJ.gov) URL: 2

• Title: N-Nitroso-N-ethylaniline - Safety Data Sheet Source: Cayman Chemical URL: 3

• Title: Material Safety Data Sheet - 2,4-Dinitro-N-ethylaniline Source: Cole-Parmer URL: 4

• Title: SAFETY DATA SHEET - N-Ethylaniline Source: Fisher Scientific URL: Link

• Title: N-Ethyl-m-toluidine (CAS 102-27-2) - Synthesis and Handling Source: Benchchem URL: 5

• Title: SAFETY DATA SHEET - FUJIFILM Wako Chemicals Source: Fujifilm URL: 6

• Title: N-Ethylaniline - Safety Data Sheet Source: ChemicalBook URL: 7

• Title: Safety Data Sheet - Aaronchem Source: Aaronchem URL: 8

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